Chloroaminium

• Key on ui mechanism of action: Ammonium chloride increases acidity by increasing the amount of hydrogen ion concentrations. Ammonium chloride can be used as an expectorant due to its irritative action on the bronchial mucosa. This effect causes the production of respiratory tract fluid which in order facilitates the effective cough.; The acid-forming properties of ammonium chloride result from dissociation of the salt to an ammonium cation and a chloride anion. In patients with normal hepatic function, the ammonium cation is converted to urea by the liver and a hydrogen cation is released which reacts with a bicarbonate ion to form water and carbon dioxide. The chloride anion combines with fixed bases in the extracellular fluid, thereby reducing the alkaline reserve of the body. The net result is the displacement of bicarbonate ions by chloride anions. The displacement of bicarbonate by chloride alters the bicarbonate:carbonic acid ratio if the body and acidosis results. The increased chloride concentration in the extracellular fluid produces an increased load to the renal tubules and appreciable amounts of chloride anions escape reabsorption. These anions are excreted along with cations and water. Sodium is the principal cation excreted; however, potassium excretion may also be increased to some degree. By increasing the excretion of both extracellular electrolytes and water, ammonium chloride causes a net loss of extracellular fluid and promotes the mobilization of edema fluid.
• CAS No.: 12125-02-9
• Molecular Formula: ClH4N
• Molecular Weight: 53.49 g/mol
• IUPAC Name: azanium chloride
• InChI: InChI=1S/ClH.H3N/h1H;1H3
• InChI Key: NLXLAEXVIDQMFP-UHFFFAOYSA-N
• impurities: Principal impurity is NaCl.
• Canonical SMILES: [NH4+].[Cl-]
• boiling_point: Sublimes (NIOSH, 2024); Sublimes; 338 °C (sublimes); 520 °C; sublimes
• Color/Form: Colorless crystals or crystalline masses, or white, granular powder; Colorless cubic crystals; A white, fine or coarse, crystalline powder; Finely divided, ... white particulate dispersed in air. /Ammonium chloride fume/
• density: 1.53 at 68 °F (USCG, 1999) - Denser than water; will sink; 1.519 g/cu cm; 1.5 g/cm³; 1.53
• melting_point: 662 °F (Sublimes) (NIOSH, 2024); 520.1 (triple point; decomposes); 662 °F (sublimes); 662 °F (Sublimes)
• Other CAS No.: 12125-02-9; 54450-56-5
• physical_description: Ammonium chloride is a white crystalline solid. It is soluble in water(37%). The primary hazard is the threat posed to the environment. Immediate steps should be taken to limit its spread to the environment. It is used to make other ammonium compounds, as a soldering flux, as a fertilizer, and for many other uses.; Dry Powder; NKRA; Pellets or Large Crystals; Liquid; Pellets or Large Crystals, Liquid; Other Solid; Finely divided, odorless, white particulate dispersed in air; [NIOSH]; ODOURLESS COLOURLESS-TO-WHITE HYGROSCOPIC SOLID IN VARIOUS FORMS.; Finely divided, odorless, white particulate dispersed in air.
• Pictograms: Irritant
• Related CAS: 54450-56-5 ((ammonium)HCl2)); 12125-02-9 (Parent)
• solubility: 37 % (NIOSH, 2024); Strongly endothermic; sublimes without melting; somewhat hygroscopic; tendency to cake; hydrochloric acid and sodium chloride decrease solubility in water; In water, 39.5 g/100 g water at 25 °C; Almost insoluble in acetone, ether, ethyl acetate; soluble in alcohol; 28.3% (wt/wt) in water at 25 °C; Soluble in liquid ammonia; For more Solubility (Complete) data for AMMONIUM CHLORIDE (10 total), please visit the HSDB record page.; Solubility in water, g/100ml at 25 °C: 28.3; 37%
• Synonyms: Ammonium Chloride; Amchlor; Ammoneric; Amoklor; Catalyst RD; Darammon; Darvan 20; Sal Ammoniac; Salammoniacus; Salmiac; Salmiacum
• vapor_pressure: 1 mmHg at 321 °F (NIOSH, 2024); 1 Pa at 91 °C (solid); 10 Pa at 121 °C (solid); 100 Pa at 159 °C (solid); 1kPa at 204.7 °C (solid); 10 kPa at 263.1 °C (solid); 100 kPa at 339.5 °C (solid); Vapor pressure, kPa at 160 °C: 0.13; 1 mmHg at 321 °F; (321 °F): 1 mmHg

Description

Ammonium chloride (NH₄Cl) is an inorganic salt with diverse and critical applications in scientific research, primarily valued for its role as a source of ammonium ions (NH₄⁺) and its lytic properties. In molecular biology and biochemistry, it is a key component in lysosomal isolation and protein purification protocols, where it is used in hypotonic solutions to disrupt cell membranes and release intracellular components. Its mechanism of action involves the influx of ammonium ions into lysosomes, followed by the osmotic swelling and subsequent rupture of the organelle. Furthermore, ammonium chloride serves as an essential reagent in buffering systems, such as in the classic alkaline lysis method for plasmid DNA preparation, helping to maintain a stable pH. It is also widely utilized in cell culture as an inhibitor of lysosomal acidification and endocytic processes; by neutralizing the acidic pH within endosomes and lysosomes, it effectively blocks the activity of acid-dependent proteases and prevents viral entry via endocytosis, making it a vital tool for studying intracellular trafficking and viral infection mechanisms. In immunology, it is employed for the lysis of red blood cells in whole blood samples to isolate peripheral blood mononuclear cells (PBMCs). This reagent is strictly for research applications in laboratory settings.

Synthesis and Industrial Production Methodologies of Ammonium Chloride

Large-Scale Industrial Synthesis Pathways for Ammonium (B1175870) Chloride

The industrial production of ammonium chloride is dominated by two principal methods: the Dual-Process (a modification of the Solvay process) and the direct synthesis from ammonia (B1221849) and hydrochloric acid. These methods are favored for their efficiency and scalability, catering to the global demand for this compound.

The Dual-Process , also known as the Modified Solvay Process, is a significant source of ammonium chloride, where it is generated as a co-product alongside sodium carbonate (soda ash). researchgate.netresearchgate.net This process was notably developed and implemented in Japan and is also utilized in other regions, including China. researchgate.net Unlike the traditional Solvay process, the dual-process does not necessitate limestone as a raw material and aims to produce ammonium chloride as a valuable product rather than just recovering ammonia. researchgate.netscilit.com The fundamental chemical reaction involves the interaction of salt (sodium chloride), ammonia, carbon dioxide, and water to yield sodium bicarbonate and ammonium chloride. researchgate.net

A key aspect of the dual-process is the crystallization of ammonium chloride from the solution by cooling, often to temperatures around 0°C, and the addition of solid sodium chloride. researchgate.net Major engineering challenges associated with this method include the corrosive nature of the ammonium chloride solution, which requires specialized equipment, and the significant energy costs related to refrigeration. researchgate.netchemicalbook.com

The Direct Synthesis of ammonium chloride involves the straightforward reaction between ammonia (NH₃) and hydrochloric acid (HCl). researchgate.netgoogle.comcpcb.nic.in This method can be carried out by combining ammonia gas with either hydrogen chloride gas or a hydrochloric acid solution. google.comatamanchemicals.com The reaction is highly exothermic. youtube.com In an industrial setting, a common approach involves maintaining an aqueous body of ammonium chloride solution at an elevated temperature, typically between 70°C and 95°C. google.com Gaseous ammonia and hydrochloric acid are introduced into this solution, where they react to form more ammonium chloride. google.commdpi.com The concentration of the resulting ammonium chloride solution is typically in the range of 37-45%. google.com The final product is then recovered by cooling the saturated solution to induce crystallization. google.com

Laboratory-Scale Synthetic Approaches and Novel Routes to Ammonium Chloride

In a laboratory setting, ammonium chloride is commonly prepared through methods that are convenient for smaller-scale production. Additionally, emerging research focuses on novel, more sustainable, and specialized synthesis routes.

A prevalent laboratory method involves the reaction of ammonium sulfate (B86663) ((NH₄)₂SO₄) and sodium chloride (NaCl) in an aqueous solution. aau.edu.et This method leverages the differential solubility of the resulting salts at various temperatures. When a solution containing ammonium sulfate and sodium chloride is heated, sodium sulfate (Na₂SO₄), which is less soluble at higher temperatures, crystallizes out and can be removed by hot filtration. aau.edu.et Subsequently, the filtrate, which now primarily contains ammonium chloride, is cooled. As the temperature decreases, the solubility of ammonium chloride drops, causing it to crystallize out of the solution. aau.edu.et The purified ammonium chloride crystals can then be collected by filtration. aau.edu.et

Another straightforward laboratory synthesis mirrors the industrial direct method, involving the neutralization of an aqueous solution of ammonia with hydrochloric acid . youtube.comreddit.com The resulting ammonium chloride solution is then typically heated to evaporate the water, leaving behind the solid salt. youtube.com

Novel Routes to Ammonium Chloride are increasingly focused on sustainability and the creation of specialized materials. A significant area of research is the recovery of ammonium chloride from industrial waste streams . researchgate.netgoogle.com This approach addresses both environmental concerns and resource efficiency. For instance, methods are being developed to recover ammonia from wastewater generated during ammonium chloride manufacturing using techniques like ion exchange followed by regeneration with hydrochloric acid. researchgate.net The resulting ammonium chloride solution can then be concentrated and recycled back into the production process. researchgate.net Another innovative approach involves the recovery of ammonia from high-salinity brine, a byproduct of processes like the Solvay method, using electrochemical methods. researchgate.netmdpi.com This not only recovers a valuable chemical but also reduces the environmental impact of industrial effluents.

Furthermore, research into nanomaterials has led to the development of methods for the synthesis of ammonium chloride nanoparticles . google.com These specialized forms of the compound can have unique properties and applications.

Advanced Spectroscopic and Analytical Characterization of Ammonium Chloride

Spectroscopic Investigations of Ammonium (B1175870) Chloride

Spectroscopy is a fundamental tool for elucidating the molecular characteristics of ammonium chloride, offering information on its vibrational modes, electronic transitions, and susceptibility to external influences.

Fourier Transform Infrared (FT-IR) spectroscopy probes the vibrational modes of molecules, providing a fingerprint of the chemical bonds present. In ammonium chloride, the FT-IR spectrum is characterized by distinct absorption bands corresponding to the vibrations of the ammonium (NH₄⁺) ion and the N-Cl bond. Key vibrational modes for the NH₄⁺ ion include symmetric stretching (ν1), bending (ν2), and asymmetric stretching (ν3).

Research has shown that the vibrational frequencies of these modes can be influenced by external factors. For instance, under certain treatment conditions, shifts in these frequencies have been observed, suggesting alterations in the bond strength and force constant of the N-H bonds. researchgate.net A shift to a higher wavenumber typically indicates an enhanced bond force constant. Similarly, the N-Cl stretching frequency has been observed to shift, indicating changes at the atomic level. researchgate.net

Table 1: FT-IR Vibrational Frequencies of Ammonium Chloride

Vibrational Mode	Typical Wavenumber (cm⁻¹)	Observed Shifted Wavenumber (cm⁻¹)	Implication of Shift
NH₄⁺ Symmetric Stretch (ν1)	3010	3029	Increased bond strength
NH₄⁺ Bending (ν2)	1724	1741	Altered bending dynamics
NH₄⁺ Asymmetric Stretch (ν3)	3156	3124	Change in bond energy
N-Cl Stretch	710	665	Downstream shift in frequency

Ultraviolet-Visible (UV-Vis) spectroscopy provides information about the electronic transitions within a molecule. The absorption of UV or visible light excites electrons from lower to higher energy orbitals. The UV spectrum of ammonium chloride typically exhibits absorbance maxima (λmax) that correspond to specific electronic transitions, such as σ-σ, π-π, or n-π* transitions. researchgate.net

Studies have demonstrated that ammonium chloride in a control state shows distinct absorbance maxima. For example, two prominent peaks have been recorded at 234.6 nm and 292.6 nm. researchgate.net

Table 2: UV-Vis Absorbance Maxima (λmax) of Ammonium Chloride

Sample State	Absorbance Maximum 1 (nm)	Absorbance Maximum 2 (nm)
Control	234.6	292.6
Treated	224.1	302.8

The spectroscopic properties of ammonium chloride are not static and can be altered by external modifiers or treatments. When subjected to external influences, such as a biofield treatment, both the vibrational and electronic properties of the compound can be modified. researchgate.net

In FT-IR analysis, such treatments have resulted in observable shifts in the wavenumbers of the NH₄⁺ ion's oscillation modes. For example, the ν1 mode has been seen to shift from 3010 cm⁻¹ to 3029 cm⁻¹, the ν2 mode from 1724 cm⁻¹ to 1741 cm⁻¹, and the ν3 mode from 3156 cm⁻¹ to 3124 cm⁻¹. These shifts point to a direct impact on the force constant and bond strength at the atomic level.

Similarly, UV-Vis spectroscopy reveals that the absorbance maxima of treated ammonium chloride can shift. The peak at 234.6 nm has been observed to move to 224.1 nm, while the peak at 292.6 nm shifts to 302.8 nm. researchgate.net This shifting of λmax indicates a change in the energy required for electron transitions between orbitals, suggesting that the external modifier has altered the electronic structure of the molecule. researchgate.net

Quantitative Analytical Methodologies for Ammonium Chloride and Related Species

Beyond structural characterization, the accurate quantification of compounds in complex mixtures is essential. Ammonium chloride plays a key role in advanced analytical techniques designed for trace-level analysis.

Ammonium chloride is utilized as a highly effective salting-out agent in sample extraction and purification procedures, particularly for the analysis of trace-level contaminants like pesticides in complex matrices such as food and biological fluids. nih.gov The salting-out process involves adding a salt to an aqueous solution to reduce the solubility of organic analytes, thereby promoting their transfer into a water-miscible organic solvent, such as acetonitrile. researchgate.netchromatographyonline.com

This technique, which induces a phase separation between acetonitrile and water, has been systematically evaluated with various ammonium salts, including acetate, formate, carbonate, and sulfate (B86663). nih.gov Among these, ammonium chloride (NH₄Cl) demonstrated the best performance and was identified as the preferred salting-out agent. nih.govresearchgate.net A key advantage of using ammonium salts is their thermal decomposition temperature of less than 350°C, which leads to negligible residue in the ion source of mass spectrometers, ensuring consistent performance and reducing instrument maintenance. nih.govresearchgate.net This method merges principles of QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) and salting-out liquid-liquid extraction (SALLE). rsc.org

The ammonium chloride-based salting-out extraction method is highly compatible with high-throughput quantitative analysis using Flow Injection Tandem Mass Spectrometry (FI/MS/MS). nih.gov This powerful combination allows for rapid and sensitive analysis without the need for time-consuming chromatographic separation. nih.gov The FI/MS/MS approach enables the direct introduction of the extracted sample into the mass spectrometer, with a typical run time of just 30 seconds per sample. nih.gov

This integrated method has been successfully validated for the analysis of numerous pesticide active ingredients in a variety of complex matrices, including sorghum, rice, grapefruit, canola, milk, eggs, beef, urine, and blood plasma. nih.gov The technique demonstrates excellent ruggedness and sensitivity, achieving the "well-accepted standard" limit of quantitation (LOQ) of 0.01 mg/kg in over 80% of the cases tested. nih.gov The limits of detection (LODs) are typically in the range of 0.001-0.01 mg/kg. nih.gov

Table 3: Performance of NH₄Cl Salting-Out Extraction with FI/MS/MS

Parameter	Typical Value/Range	Matrix Applicability
Sample Analysis Time	30 seconds	Food (plant & animal origin), Body fluids
Limit of Quantitation (LOQ)	0.01 mg/kg	Applicable in >80% of tested cases
Limit of Detection (LOD)	0.001 - 0.01 mg/kg	Trace-level detection
Applicability Rate	90% (114 out of 126 analyte/matrix cases)	Wide range of pesticides

Gas Chromatography-Mass Spectrometry (GC-MS) for the Quantification of Quaternary Ammonium Chlorides

Gas Chromatography-Mass Spectrometry (GC-MS) is a robust analytical technique for the quantification of quaternary ammonium chlorides (QACs), although their low volatility and high polarity present challenges. Direct analysis by GC is often not feasible, necessitating derivatization or pyrolysis techniques to convert the non-volatile QACs into volatile compounds suitable for GC analysis. american.edu

Pyrolysis GC-MS is a common approach where the QACs are thermally degraded in the hot injector port of the gas chromatograph into volatile tertiary amines and alkyl halides. american.eduresearchgate.net This method allows for the simultaneous identification and quantification of the cation and, in some cases, the corresponding anion. researchgate.netnih.gov The fragmentation patterns of the resulting compounds in the mass spectrometer provide structural information, enabling the identification of the specific QACs present in a sample. american.edu

A reliable and sensitive method for determining various QACs, including dodecyltrimethylammonium chloride, cetyltrimethylammonium chloride, and didodecyldimethylammonium chloride, in vegetable matrices has been developed using ultrasonic-assisted extraction followed by GC-MS. acs.orgnih.gov This method demonstrated excellent linearities (R² > 0.992) and achieved low limits of detection (LOD) and quantitation (LOQ). acs.orgnih.gov

Table 1: Performance of a GC-MS Method for Quaternary Ammonium Chloride Analysis in Vegetables

Analyte	Limit of Detection (μg/kg)	Limit of Quantitation (μg/kg)	Recovery Range (%)
Dodecyltrimethylammonium chloride	0.7 - 6.0	2.3 - 20.0	70.5 - 108.0
Cetyltrimethylammonium chloride	0.7 - 6.0	2.3 - 20.0	70.5 - 108.0
Didodecyldimethylammonium chloride	0.7 - 6.0	2.3 - 20.0	70.5 - 108.0

Data sourced from studies on vegetable matrices and may vary depending on the specific matrix and experimental conditions. acs.orgnih.gov

Potentiometric and Distillation-Based Methods for Ammonium Ion Determination

Potentiometric and distillation-based methods are well-established techniques for the determination of the ammonium ion (NH₄⁺).

Potentiometric Methods: These methods primarily involve the use of ion-selective electrodes (ISEs) to measure the concentration of ammonium ions in a solution. vernier.com The ammonium ISE typically contains a hydrophobic membrane with a specific ionophore, such as nonactin or monactin, which selectively binds to ammonium ions. urv.cat This interaction generates a potential difference across the membrane that is proportional to the logarithm of the ammonium ion activity in the sample, as described by the Nernst equation. nih.gov

Ammonium ISEs offer a rapid and straightforward means of analysis and can be used in various matrices, including biological fluids, wastewater, and soil extracts. urv.catmetrohm.comnews-medical.net However, they can be susceptible to interference from other ions of similar size and charge, most notably potassium (K⁺). urv.cat

Table 2: Typical Specifications of a Commercial Ammonium Ion-Selective Electrode

Parameter	Specification
Concentration Range	1 to 18,000 mg/L (or ppm)
Reproducibility	±10% of full scale
Interfering Ions	K⁺, Li⁺, Na⁺, Cs⁺, Mg²⁺, Ca²⁺, Sr²⁺, Ba²⁺
pH Range	4–8.5
Temperature Range	0–40°C
Electrode Slope	+56 ±4 mV/decade at 25°C

Specifications are for a representative commercial electrode and may vary between manufacturers. vernier.comntsensors.com

Distillation-Based Methods: The most prominent distillation-based method for ammonium determination is the Kjeldahl method. wikipedia.orgbyjus.com This classic technique involves the digestion of a sample with concentrated sulfuric acid to convert organic nitrogen to ammonium sulfate. wikipedia.orgbuffalostate.eduborosilscientific.com Following digestion, the solution is made alkaline with sodium hydroxide (B78521), which converts the ammonium ions to ammonia (B1221849) gas (NH₃). wikipedia.orgbuffalostate.edu The ammonia is then distilled and collected in an acidic solution, typically boric acid. buffalostate.eduvelp.comvelp.com The amount of ammonia trapped is then determined by titration with a standard acid, providing a quantitative measure of the nitrogen or ammonium content in the original sample. byjus.comborosilscientific.comvelp.com

The Kjeldahl method is highly accurate and reproducible, making it a reference method for determining nitrogen and protein content in a wide range of samples, including foods, soils, and wastewaters. wikipedia.org While robust, the method is time-consuming and involves the use of corrosive reagents. news-medical.net

Chromatographic Techniques for Atmospheric Ammonium and Related Ion Analysis

Ion chromatography (IC) is a powerful and widely used technique for the analysis of atmospheric ammonium and other water-soluble inorganic ions in aerosol samples. copernicus.org Atmospheric particulate matter is collected on filters, and the water-soluble components are then extracted and analyzed by IC. kigam.re.kr IC systems separate ions based on their affinity for a stationary phase, and a conductivity detector is typically used for quantification. d-nb.info

Several semi-continuous sampling techniques have been developed to provide higher time-resolution data on atmospheric ammonium concentrations. These include the Particle-into-Liquid Sampler coupled with Ion Chromatography (PILS-IC), which provides near-real-time measurements of aerosol composition. tandfonline.com

Inter-laboratory comparison studies have been conducted to assess the consistency of inorganic ion measurements by IC, which is crucial for applications such as estimating aerosol pH. copernicus.org These studies have generally shown good agreement for major ions like ammonium, nitrate (B79036), and sulfate. copernicus.org

In addition to IC, other chromatographic techniques, such as high-performance liquid chromatography (HPLC) with pre-column derivatization, have been developed for the sensitive measurement of atmospheric ammonia and primary amines. acs.org

Table 3: Comparison of Atmospheric Ammonium Measurement Techniques

Technique	Principle	Advantages	Disadvantages
Filter-based Ion Chromatography	Collection on filters, extraction, and IC analysis	Simple, inexpensive, labor-intensive	Low time resolution, potential for sampling artifacts
PILS-IC	Particle growth and inertial collection into a liquid stream for IC analysis	High time resolution, good collection efficiency	More complex and expensive instrumentation
HPLC with Derivatization	Aqueous scrubbing, derivatization, and fluorescence detection	High sensitivity for ammonia and amines	Requires derivatization step

Advanced Sample Preparation Protocols and Interference Mitigation Strategies in Ammonium Chloride Analysis

Accurate quantification of ammonium chloride, particularly at trace levels, necessitates advanced sample preparation protocols and effective strategies to mitigate interferences.

Sample Preparation: For the analysis of QACs in complex matrices like vegetables, ultrasonic-assisted extraction is a common and effective sample preparation technique. acs.orgnih.gov The choice of extraction solvent and cleanup sorbents is critical to optimize the recovery of the analytes and remove interfering matrix components. acs.org In the analysis of aqueous samples for QACs, losses due to adsorption on container walls can be significant. Rinsing the container with an acidified organic solvent, such as methanol with formic acid, can effectively recover the adsorbed analytes. nih.gov For solid samples like biosolids, accelerated solvent extraction (ASE) with an appropriate solvent system can yield good recoveries. nih.gov

Interference Mitigation: In potentiometric analysis of ammonium, the primary interference comes from potassium ions due to their similar size and charge. urv.cat Strategies to mitigate this interference include the development of more selective ionophores for the ISE membrane and methods for the selective removal of potassium from the sample prior to analysis. urv.cat

In chromatographic methods, matrix effects can alter the ionization efficiency of the target analyte in the mass spectrometer, leading to inaccurate quantification. nih.gov This is a particular concern in the analysis of complex samples. The use of matrix-matched calibration standards or internal standards can help to compensate for these effects. For ion chromatography, high concentrations of other cations like lithium and sodium can interfere with the separation of ammonium. nih.gov This can be addressed by using a high-exchange-capacity column or employing gradient elution. nih.gov

In distillation-based methods like the Kjeldahl method, volatile compounds other than ammonia can potentially distill over and interfere with the titration step. urv.cat Careful control of the distillation conditions and appropriate sample pretreatment can minimize these interferences.

Table 4: Common Interferences and Mitigation Strategies in Ammonium Analysis

Analytical Technique	Common Interferents	Mitigation Strategy
Potentiometry (ISE)	Potassium (K⁺) ions	Use of highly selective ionophores, selective removal of K⁺
Gas Chromatography-Mass Spectrometry (GC-MS)	Matrix components causing signal suppression or enhancement	Matrix-matched calibration, use of internal standards, thorough sample cleanup
Ion Chromatography (IC)	High concentrations of other cations (e.g., Na⁺, Li⁺)	High-exchange-capacity column, gradient elution
Distillation Methods	Volatile basic compounds	Control of distillation pH and temperature, sample pretreatment

Chemical Reactivity and Mechanistic Investigations of Ammonium Chloride

Catalytic Roles of Ammonium (B1175870) Chloride in Organic Synthesis

Ammonium chloride (NH₄Cl) has emerged as an inexpensive, readily available, and environmentally benign catalyst for a wide array of organic transformations. iosrjournals.orgresearchgate.net Its efficacy often stems from its behavior as a mild, in-situ source of acid and its ability to participate in hydrogen bonding, activating substrates under neutral conditions. iosrjournals.orgutrgv.edu This versatility has led to its application in numerous synthetic methodologies, particularly in the formation of carbon-carbon and carbon-heteroatom bonds. iosrjournals.org

Multicomponent reactions (MCRs), where three or more reactants combine in a single operation to form a product, are highly valued for their efficiency and atom economy. Ammonium chloride has proven to be an effective catalyst for several such cyclocondensation reactions, facilitating the synthesis of diverse heterocyclic scaffolds. iosrjournals.orgorientjchem.org

For instance, in the Biginelli-type synthesis of 3,4-dihydropyrimidin-2-(1H)-ones, ammonium chloride catalyzes the one-pot reaction between aldehydes, 1,3-dicarbonyl compounds, and urea (B33335) or thiourea under solvent-free conditions. iosrjournals.org This method is notable for providing higher yields with aliphatic aldehydes, which are typically poor substrates in classical Biginelli reactions. iosrjournals.org Similarly, NH₄Cl is used in the three-component synthesis of 2,4,5-trisubstituted imidazoles from a 1,2-dicarbonyl compound, an aldehyde, and ammonium acetate. orientjchem.org The process is lauded for its high yields and simple, non-chromatographic work-up procedure. orientjchem.org Other examples include the synthesis of dihydrotetrazolo[1,5-a]pyrimidines and dihydropyrazine derivatives, showcasing the broad utility of NH₄Cl in generating biologically relevant heterocyclic systems. connectjournals.comnih.gov

Table 1: Examples of NH₄Cl-Catalyzed Multicomponent Reactions

Reactant 1	Reactant 2	Reactant 3	Product Type	Yield (%)	Reference
Benzaldehyde	Ethyl Acetoacetate	Urea	Dihydropyrimidinone	92	iosrjournals.org
4-Chlorobenzaldehyde	Benzil	Ammonium Acetate	2,4,5-Trisubstituted Imidazole	95	orientjchem.org
Aniline	2,5-Hexanedione	-	N-Substituted Pyrrole	90	utrgv.edu
Benzaldehyde	Aniline	Isonitrile	4-Imino-4H-3,1-benzoxazine	53-91	iosrjournals.org

The catalytic action of ammonium chloride is primarily attributed to its role as a Brønsted acid and a hydrogen bond donor. In aqueous or protic solutions, the ammonium ion (NH₄⁺) exists in equilibrium with ammonia (B1221849) (NH₃) and a proton (H⁺), acting as a mild proton source. utrgv.edu This acidic nature is crucial for acid-catalyzed reactions like the Paal-Knorr synthesis of pyrroles, where NH₄Cl catalyzes the condensation of a 1,4-dicarbonyl compound with an amine. utrgv.edu

A key mechanistic feature is the activation of electrophiles, particularly carbonyl compounds, through hydrogen bonding. scielo.brwikipedia.org The hydrogen atoms of the ammonium cation can form hydrogen bonds with the electronegative oxygen atom of a carbonyl group. This interaction polarizes the C=O bond, increasing the electrophilicity of the carbonyl carbon and making it more susceptible to nucleophilic attack. scielo.br This mode of activation is proposed in the NH₄Cl-catalyzed synthesis of quinoxalines, where it facilitates the initial nucleophilic attack of a 1,2-diamine on a 1,2-dicarbonyl compound. scielo.br In some cases, the chloride anion can also play a role, acting as a hydrogen bond acceptor to activate a nucleophile, creating a cooperative catalytic system. mdpi.com While less common, direct nucleophilic catalysis can occur where ammonia, generated from the ammonium salt, participates in the reaction, as seen in the reaction between acyl chlorides and ammonia to form amides. chemguide.co.uk

Ammonium chloride demonstrates significant catalytic activity across a range of specific and named organic reactions.

Claisen Rearrangement : NH₄Cl has been reported to accelerate the aliphatic Claisen rearrangement. For example, heating allyl 3-allyoxy-2-butenoate at 150°C for 10 minutes in the presence of ammonium chloride as a heterogeneous catalyst promotes its intramolecular rearrangement to allyl 2-allyl-3-oxobutanoate in good yield. iosrjournals.org

Reductions : In combination with a reducing metal, ammonium chloride is a key component in systems for the reduction of nitroarenes. The Zn/NH₄Cl system in an aqueous medium is effective for converting nitrophenols into aminophenols. The reaction does not proceed without ammonium chloride, which serves as a proton donor for the reduction process, avoiding the need for strong mineral acids and simplifying product isolation. Similarly, samarium metal with ammonium chloride in methanol under ultrasonication can chemoselectively reduce aromatic nitro compounds to the corresponding amines. iosrjournals.org

Mannich Reactions : The Mannich reaction, which produces β-amino carbonyl compounds, is efficiently catalyzed by ammonium chloride. asianpubs.org It promotes the one-pot, three-component reaction of an aldehyde, a ketone, and an amine in ethanol at room temperature. asianpubs.org In the Mannich-type reaction of aldimines with 2-silyloxydienes, 10 mol% of ammonium chloride in ethanol was found to be the optimal condition, affording β'-amino-α,β-enones in high yields without the formation of cycloadducts. scirp.orgresearchgate.net This highlights its utility as an economical and environmentally friendly catalyst for constructing valuable synthetic intermediates. scirp.org

Table 2: Performance of NH₄Cl in Specific Reaction Types

Reaction Type	Substrates	Product	Yield (%)	Conditions	Reference
Mannich Reaction	Benzaldehyde, Acetophenone, Aniline	β-Amino Ketone	94	NH₄Cl, EtOH, rt	asianpubs.org
Mannich-Type	Imine, 2-Silyloxydiene	β'-amino-α,β-enone	95	NH₄Cl (10 mol%), EtOH, rt	scirp.org
Reduction	o-Nitrophenol	o-Aminophenol	~40	Zn, NH₄Cl, H₂O/EtOH
Reduction	6-Nitrochrysene	6-Aminochrysene	86	Sm, NH₄Cl, MeOH, Ultrasonication	iosrjournals.org

In the field of metal-catalyzed cross-coupling, ammonium salts, including ammonium chloride and ammonium sulfate (B86663), have been established as practical and effective surrogates for gaseous ammonia in the palladium-catalyzed amination of aryl halides (Buchwald-Hartwig amination). semanticscholar.orgnih.gov This approach addresses the significant challenges of handling anhydrous ammonia gas and often leads to higher selectivity for the desired primary arylamine over the diarylamine byproduct, particularly with aryl chlorides. nih.govorganic-chemistry.org

Mechanistic studies have revealed that the catalytic cycle and resting state of the palladium catalyst differ between the reactions of aryl chlorides and aryl bromides when using ammonium salts. nih.govescholarship.org For aryl chlorides, the reaction with ammonium sulfate shows high selectivity for the primary amine. organic-chemistry.org In contrast, aryl bromides tend to yield a mixture of mono- and diarylated products. nih.gov This difference in selectivity is attributed to a change in the catalyst's resting state during the catalytic cycle for the two types of haloarenes. semanticscholar.orgacs.org The use of ammonium salts provides an operationally simple, safe, and cost-effective method for the synthesis of primary anilines, which are crucial intermediates in pharmaceuticals and materials science. organic-chemistry.org

Thermal Decomposition Studies and Kinetics of Ammonium Chloride Systems

The thermal decomposition of ammonium chloride is a classic example of a reversible chemical reaction. docsity.com Upon heating, solid ammonium chloride does not melt at atmospheric pressure but instead sublimes, dissociating directly into two gaseous products: ammonia (NH₃) and hydrogen chloride (HCl). embibe.comyoutube.com This endothermic process occurs at temperatures above 340°C. docsity.com The reaction can be represented by the following equilibrium:

NH₄Cl(s) ⇌ NH₃(g) + HCl(g)

Upon cooling, the gaseous ammonia and hydrogen chloride recombine in an exothermic reaction to reform solid ammonium chloride, which deposits on cooler surfaces of the container. docsity.comyoutube.com

Kinetic studies of this process focus on understanding the rates and mechanisms of the solid-to-gas transition. The decomposition is not a simple physical sublimation but a chemical transformation. docsity.com The process is favored at high temperatures due to the positive change in entropy as one mole of solid generates two moles of gas. stackexchange.com Kinetic analysis, often performed using thermogravimetric analysis (TGA), helps determine parameters such as the activation energy (Ea) for the decomposition. While specific kinetic data can vary with experimental conditions (e.g., pressure, heating rate, presence of impurities), the decomposition mechanism is understood to involve the breaking of ionic bonds in the solid lattice and the transfer of a proton from the ammonium ion to the chloride ion. stackexchange.com The activation energy for the sublimation process has been a subject of study, with values reported in the literature contributing to kinetic models of the degradation. researchgate.net The kinetics can be influenced by the presence of other substances; for example, the decomposition of ammonium nitrate (B79036) is catalyzed by the presence of chloride ions. aip.org

Table 3: Summary of Thermal Decomposition of Ammonium Chloride

Property	Description	Reference
Reaction Type	Reversible Thermal Decomposition	docsity.com
Decomposition Temperature	Above 340°C	docsity.com
Products	Ammonia (NH₃) and Hydrogen Chloride (HCl) gases	embibe.com
Enthalpy Change	Endothermic (forward), Exothermic (reverse)	docsity.com
Key Feature	Involves both physical (sublimation) and chemical change	docsity.com

Investigation of Catalytic Effects on the Thermal Decomposition of Ammonium Salts (e.g., Ammonium Nitrate, Ammonium Perchlorate)

The presence of chloride ions, such as those from ammonium chloride, has been found to exert a significant catalytic effect on the thermal decomposition of certain ammonium salts, notably ammonium nitrate. Research indicates that the decomposition rate of ammonium nitrate is influenced by the presence of chloride. A proposed radical mechanism suggests that the role of chloride is catalytic; it is oxidized by nitronium ions (NO₂⁺) to chlorine atoms. These chlorine atoms are then reduced back to chloride ions by reacting with ammonium ions (NH₄⁺) and ammonia (NH₃). electrochem.orgresearchgate.net This process initiates hydrogen abstraction reactions, leading to the formation of intermediates like nitramide and nitrosamine, which are precursors for the gaseous products dinitrogen monoxide (N₂O) and nitrogen (N₂). electrochem.org

Studies have shown a synergistic catalytic effect between chloride ions and various transition metal ions, such as copper and chromium, in the thermal decomposition of ammonium nitrate. totalmateria.com This combined effect is unexpectedly large compared to the individual catalytic actions of chloride or the metal ions alone. totalmateria.com The mechanism in the presence of copper and chloride is thought to involve redox cycles with chloro-bridged activated states. totalmateria.com

In the case of ammonium perchlorate, various catalysts are known to lower its decomposition temperature. For instance, compounds of elements with variable valences, such as copper(I) chloride (Cu₂Cl₂), can considerably lower the flash point of ammonium perchlorate. researchgate.net While the direct catalytic role of ammonium chloride is less detailed in available literature, the established catalytic activity of the chloride ion in other ammonium salts suggests a potential influence. The decomposition of ammonium perchlorate involves complex steps, and catalysts can affect the semiconductor properties of the crystal, changing the concentration of perchlorate radicals (ClO₄) and thus altering the decomposition rate. google.com

Determination of Thermodynamic and Kinetic Parameters of Thermal Processes

The thermal decomposition of ammonium chloride is a reversible reaction that dissociates into gaseous ammonia (NH₃) and hydrogen chloride (HCl) upon heating. researchgate.netresearchgate.net The process is endothermic, requiring energy input to break the ionic bonds in the solid lattice and form the gaseous products. The change in entropy for this reaction is positive, as it transitions from a solid state to two gaseous molecules, making the decomposition more favorable at higher temperatures. ignited.in

The decomposition typically occurs at temperatures above 340°C. researchgate.netresearchgate.net Kinetic analysis of the thermal decomposition of related organic ammonium chlorides has been performed using non-isothermal thermogravimetric methods. For these compounds, activation energies have been calculated using various integral and derivative methods, yielding values that help in comparing the thermal stability of different salts. researchgate.net For the N-H bond in the ammonium ion, the bond dissociation energy is approximately 390 kJ/mol, while for the H-Cl bond formed in the gas phase, it is about 432 kJ/mol. ignited.in However, these values are not directly indicative of the reaction mechanism, which involves proton transfer rather than hydrogen atom transfer. ignited.in

Table 1: Thermodynamic and Kinetic Parameters for Ammonium Chloride Decomposition

Parameter	Value/Description
Decomposition Temperature	> 340 °C researchgate.net
Reaction Type	Endothermic, Reversible ignited.in
Entropy Change (ΔS)	Positive ignited.in
N-H Bond Dissociation Energy	~390 kJ/mol ignited.in

| H-Cl Bond Dissociation Energy | ~432 kJ/mol ignited.in |

Analysis of Gaseous Fragments and Solid Residues from Thermal Decomposition

Upon strong heating, solid ammonium chloride undergoes thermal decomposition, yielding two colorless gaseous fragments: ammonia (NH₃) and hydrogen chloride (HCl). researchgate.netelsevierpure.comresearchgate.net This process is often demonstrated as an example of sublimation, as the solid appears to turn directly into a gas. researchgate.netelsevierpure.com However, it is a chemical decomposition into two distinct gaseous species. researchgate.netresearchgate.net

The reaction is reversible: NH₄Cl(s) ⇌ NH₃(g) + HCl(g) researchgate.net

When the mixture of ammonia and hydrogen chloride gases reaches cooler parts of the container, they recombine to form a solid residue of ammonium chloride again. ampp.org This re-formed solid is typically observed as a white deposit on the cooler surfaces of the reaction vessel. ampp.org The gaseous products can be identified by their characteristic properties: ammonia is a basic gas, while hydrogen chloride is acidic. elsevierpure.comampp.org

Electrochemical Behavior and Applications of Ammonium Chloride Solutions

Ammonium chloride solutions are effective electrolytes because the salt dissociates into ammonium (NH₄⁺) and chloride (Cl⁻) ions, creating a conductive medium. allanchem.com This property is utilized in various electrochemical applications, from metal recovery to energy storage.

Electrowinning of Metals from Ammonia-Ammonium Chloride Solutions (e.g., Nickel, Zinc, Gold)

Ammonia-ammonium chloride solutions are used as electrolytes for the electrowinning and recovery of several metals.

Zinc: Ammoniacal ammonium chloride systems are employed for leaching and electrowinning zinc from various sources, including zinc oxides and industrial residues like zinc dross. researchgate.netresearchgate.netmdpi.com The process involves leaching the zinc-containing material to form a zinc-ammonia complex solution, which is then purified and electrolyzed to produce high-purity zinc. mdpi.comgoogle.com The current efficiency of zinc electrowinning in these solutions is influenced by factors such as current density and zinc concentration. researchgate.netresearchgate.net

Gold: Ammonium chloride electrolytes are used in the electrorefining of gold. google.com In this process, impure gold is made the anode in an electrolytic cell. The electrolyte, containing ammonium and chloride ions, dissolves non-gold impurities (like silver and base metals) while the purified gold is collected as a powder in the anode bag. google.comgoldrefiningforum.com The gold itself does not go into solution but is purified as other metals are dissolved away. goldrefiningforum.com

Cathodic and Anodic Process Analysis in Ammonium Chloride-Based Electrolytes

The electrochemical processes at the cathode and anode in ammonium chloride-based electrolytes are central to their application in electrowinning.

Cathodic Processes: At the cathode, the primary reaction is the reduction of the target metal ion to its elemental form. In the case of nickel electrowinning from ammonia-ammonium chloride solutions, the dominant nickel-ammonia complex, Ni(NH₃)₄²⁺, is believed to transform into Ni(NH₃)₂²⁺ in a pre-chemical step before it is reduced at the cathode surface to form the nickel metal deposit. researchgate.net This reduction reaction is irreversible and controlled by diffusion. researchgate.net The use of a titanium cathode has been shown to yield better deposit properties compared to platinum or glassy carbon. electrochem.orgtotalmateria.com

Corrosion Studies of Metallic Materials in Ammonium Chloride Environments (e.g., Carbon Steel, Zinc)

Ammonium chloride solutions and deposits can be highly corrosive to certain metallic materials, a significant issue in industrial settings like refineries. elsevierpure.com

Carbon Steel: Carbon steel is highly susceptible to corrosion in ammonium chloride environments. elsevierpure.comresearchgate.net The corrosion can be general or localized pitting. The corrosion rates are significant, with studies reporting rates as high as 25.4 mm/y in boiling 20 wt% NH₄Cl solution and 60.4 mm/y in boiling 40 wt% solution. researchgate.netresearchgate.netelsevierpure.com The corrosivity is highly dependent on the concentration of NH₄Cl and the temperature. researchgate.netelsevierpure.com Ammonium chloride salts are hygroscopic and can absorb moisture even at relative humidity as low as 20%, creating a highly corrosive wet salt deposit on steel surfaces. researchgate.net

Zinc: Zinc is also susceptible to corrosion by ammonium chloride. This reaction is the basis for the limited shelf life of zinc-carbon batteries, where the ammonium chloride electrolyte attacks the zinc casing, causing it to thin over time and potentially leak. wikipedia.org The corrosion of zinc in ammonium chloride solutions can be significantly modified by the presence of ionic impurities. researchgate.net Studies have shown that both sodium chloride and ammonium chloride can accelerate the initial atmospheric corrosion of zinc. researchgate.net

Table 2: Corrosion Rates of Carbon Steel in Boiling Ammonium Chloride Solutions

Material	NH₄Cl Concentration (wt%)	Corrosion Rate (mm/y)	Source
Carbon Steel	20	25.4	researchgate.netresearchgate.netelsevierpure.com

| Carbon Steel | 40 | 60.4 | researchgate.netresearchgate.netelsevierpure.com |

Electrochemical Impedance Spectroscopy (EIS) and Reaction Mechanism Modeling in Corrosion Phenomena

Electrochemical Impedance Spectroscopy (EIS) is a powerful non-destructive technique utilized to investigate the mechanistic pathways of corrosion processes. In the context of ammonium chloride (NH₄Cl) induced corrosion, EIS provides detailed insights into the kinetics of the electrochemical reactions occurring at the metal-electrolyte interface and the properties of any resulting surface films.

When a metal is exposed to an ammonium chloride solution, a complex series of electrochemical reactions can occur, leading to its degradation. EIS probes these processes by applying a small amplitude alternating potential to the corroding system over a wide range of frequencies. The resulting current response is measured, and the impedance, which is the opposition to the flow of alternating current, is calculated. The analysis of this impedance data, often represented in the form of Nyquist or Bode plots, allows for the determination of various parameters related to the corrosion mechanism.

Interpreting EIS Data in Ammonium Chloride Solutions

Research on the corrosion of metals like carbon steel in ammonium chloride solutions has consistently shown that the impedance spectra exhibit multiple time constants. researchgate.netresearchgate.neticspl.org This is a key finding that indicates a complex, multi-step reaction mechanism rather than a simple, single-step charge transfer process. researchgate.net These time constants can manifest as multiple loops in a Nyquist plot, which may correspond to capacitive, inductive, or even negative capacitance behaviors at different frequency ranges. researchgate.net

The presence of multiple time constants suggests the involvement of adsorbed intermediate species on the metal surface during the dissolution process. researchgate.neticspl.org The total impedance of the system is a critical parameter derived from EIS measurements. Studies have demonstrated that as the concentration of ammonium chloride increases, the total impedance decreases, which corresponds to an increase in the corrosion rate. researchgate.neticspl.org This is because higher concentrations of chloride ions (Cl⁻) can accelerate the dissolution of the metal. researchgate.net Similarly, an increase in the applied overpotential also leads to a decrease in total impedance, suggesting that a stable, protective passive layer is not forming on the surface of the metal, such as carbon steel, in these environments. researchgate.neticspl.org

The following table summarizes typical EIS findings for carbon steel in ammonium chloride solutions:

NH₄Cl Concentration (wt%)	Overpotential (vs. OCP)	Number of Time Constants Observed	Total Impedance Trend	Corrosion Rate Trend
5	+0.05 V	Multiple	High	Low
10	+0.15 V	Multiple	Medium	Medium
20	+0.25 V	Multiple	Low	High

This table is a representation of trends described in research findings. researchgate.neticspl.org

Reaction Mechanism Modeling

The complex impedance data obtained from EIS measurements serves as an empirical basis for the development of reaction mechanism models. These models aim to describe the specific elementary steps involved in the corrosion process. For the anodic dissolution of carbon steel in ammonium chloride solutions, multi-step reaction mechanisms have been proposed. researchgate.net These mechanisms often involve the adsorption of chloride ions onto the iron surface, followed by the formation of several intermediate adsorbed species before the final dissolution of iron ions (e.g., Fe²⁺) into the solution. icspl.org

A proposed general mechanism can be summarized as follows:

Adsorption of anions (like Cl⁻) onto the metal surface.

Formation of intermediate adsorbed species through electrochemical reactions.

Further chemical or electrochemical reactions of the intermediates.

Desorption of the final corrosion products into the solution.

Reaction Mechanism Analysis (RMA) is a technique employed to validate these proposed mechanisms against the experimental EIS data. researchgate.neticspl.org Through this analysis, it is possible to propound a multi-step reaction model that can accurately elucidate the patterns observed in the impedance measurements, such as the presence of three or more time constants. researchgate.neticspl.org These models can also be used to estimate kinetic parameters and the surface coverage of the adsorbed intermediates. icspl.org

Equivalent Circuit Modeling

To quantitatively analyze the EIS data, electrical equivalent circuits (EECs) are often used. researchgate.net These circuits are composed of resistors, capacitors, inductors, and other electrical elements that are chosen to mimic the electrochemical processes occurring at the metal-electrolyte interface. The most basic model for a simple corrosion process is the Randles circuit. nlab.pl

However, due to the complexity of corrosion in ammonium chloride, characterized by multiple time constants, more elaborate EECs are required. researchgate.net These circuits will typically include:

Rs: The solution resistance between the working and reference electrodes.

Rct or Rp: The charge transfer or polarization resistance, which is inversely proportional to the corrosion rate.

Cdl or CPE: The double-layer capacitance or a constant phase element (CPE) to account for the non-ideal capacitive behavior of the rough and inhomogeneous metal surface.

Additional resistor-capacitor (RC), resistor-inductor (RL), or resistor-CPE elements to represent the other time constants associated with adsorbed intermediates or the formation of corrosion product layers. cefetmg.brresearchgate.net

The following table presents a hypothetical equivalent circuit model that could be used to fit EIS data for carbon steel corrosion in an NH₄Cl solution, along with the interpretation of its components.

Circuit Element	Description	Electrochemical Interpretation
Rs	Solution Resistance	Resistance of the electrolyte.
Rct	Charge Transfer Resistance	Resistance to the electrochemical corrosion reaction at the interface. A lower Rct indicates a higher corrosion rate.
CPEdl	Constant Phase Element (Double Layer)	Represents the non-ideal capacitance of the electrical double layer at the metal/solution interface.
R1, CPE1	Additional Resistance and CPE pair	Represents the resistance and capacitance associated with an adsorbed intermediate species or a porous corrosion product layer.

By fitting the experimental EIS data to an appropriate EEC, quantitative values for these parameters can be extracted, providing a deeper understanding of the corrosion kinetics and the influence of factors like ammonium chloride concentration. cefetmg.br

Environmental Chemistry and Atmospheric Interactions of Ammonium Chloride

Formation and Atmospheric Fate of Ammonium (B1175870) Chloride in Aerosols

Ammonium chloride (NH₄Cl) is a significant component of atmospheric aerosols, formed from the reaction of gaseous ammonia (B1221849) (NH₃) and hydrogen chloride (HCl). sciencemadness.orgwikipedia.orggeeksforgeeks.org As an inorganic compound, it plays a crucial role in atmospheric chemistry, influencing air quality, visibility, and climate. aaqr.org

Secondary inorganic aerosols (SIAs) are particles formed in the atmosphere through gas-to-particle conversion processes. copernicus.org The primary constituents of SIAs are sulfate (B86663), nitrate (B79036), and ammonium. copernicus.orgnih.gov The formation of ammonium-containing aerosols, including ammonium chloride, is intrinsically linked to the availability of atmospheric ammonia (NH₃), which is the primary alkaline gas in the atmosphere. aaqr.orgcopernicus.org

The fundamental pathway for ammonium chloride aerosol formation is the direct reaction between gaseous ammonia and hydrogen chloride. wikipedia.orgcopernicus.orgNH₃(g) + HCl(g) ⇌ NH₄Cl(s, aq)

This reaction is reversible and its equilibrium is influenced by temperature and relative humidity. copernicus.org In an atmosphere containing various acidic gases, ammonia preferentially neutralizes sulfuric acid (H₂SO₄) due to its lower vapor pressure, forming ammonium sulfate. copernicus.orgcopernicus.org Any remaining ammonia can then react with nitric acid (HNO₃) and hydrochloric acid (HCl) to form ammonium nitrate (NH₄NO₃) and ammonium chloride, respectively. copernicus.org Therefore, the formation of ammonium chloride is part of a competitive neutralization process dependent on the relative abundance of acidic precursor gases. aaqr.orgcopernicus.org

Sources of the precursor gases are varied. Ammonia originates from agricultural activities, livestock, and industrial emissions. acs.orgnih.gov Hydrogen chloride can be released from industrial processes, waste incineration, and the reaction of sea salt aerosols with acidic atmospheric components. copernicus.orgcopernicus.org In certain environments, such as inside poultry facilities, chlorinated drinking water has been identified as a significant source of chloride, leading to the formation of ammonium chloride aerosols. researchgate.net

The distribution of ammonium chloride between the gas phase (NH₃ and HCl) and the particle phase (NH₄Cl) is a dynamic equilibrium process. aaqr.org This gas-particle partitioning is critical for understanding air quality and the transport of pollutants. copernicus.org The partitioning is governed by the thermodynamic equilibrium constant (Kₚ), which is highly dependent on temperature (T) and, for aqueous aerosols, relative humidity (RH). aaqr.orgcopernicus.org

The equilibrium relationship can be expressed by the product of the partial pressures of the gaseous precursors: Kₚ = P(NH₃) × P(HCl)

Where Kₚ is the equilibrium constant. When the product of the gas-phase concentrations exceeds Kₚ, formation of particulate ammonium chloride is favored. Conversely, when the product is below Kₚ, the aerosol will tend to sublimate back into gaseous ammonia and hydrogen chloride. aaqr.org

Studies have shown that ammonium chloride is more volatile than ammonium nitrate. aaqr.org This implies that under similar atmospheric conditions, ammonium nitrate formation is generally more favored than ammonium chloride formation. aaqr.org The equilibrium constant for ammonium chloride decomposition increases significantly with temperature, indicating its tendency to exist in the gas phase at higher temperatures. oneclass.com For example, one study reported a Kₚ value approaching 10 ppb² at 26°C and 61% RH, which was noted as being significantly lower than values reported in other studies under different conditions, highlighting the influence of specific atmospheric composition, such as "ammonium-poor" conditions. aaqr.org

Table 1: Factors Influencing Gas-Particle Partitioning of Ammonium Chloride

Factor	Influence on Partitioning
Temperature	Higher temperatures favor the gas phase (NH₃ + HCl) due to increased volatility. copernicus.org
Relative Humidity	High RH promotes the particle phase by allowing the formation of aqueous aerosols, which can hold more dissolved species. copernicus.orgcopernicus.org
Aerosol Acidity (pH)	The presence of other acidic species (like sulfate) influences ammonia availability for reacting with HCl. copernicus.org
Concentration of Precursors	Higher concentrations of NH₃ and HCl drive the equilibrium towards the particle phase. scribd.com

Ammonium chloride is a highly hygroscopic salt, meaning it readily absorbs moisture from the atmosphere. acs.orgehs.com This property makes it a significant contributor to Aerosol Liquid Water Content (ALWC), which is the condensed water associated with atmospheric particles. nih.govresearchgate.net ALWC is a substantial fraction of the total mass of tropospheric particulate matter and plays a critical role in exacerbating air pollution and forming haze. nih.govacs.org

Research conducted in heavily polluted urban environments, such as Delhi, has identified ammonium chloride as the largest contributor to ALWC. acs.orgnih.govnih.gov In one study, ammonium chloride was responsible for an average of 40% of the ALWC, and this contribution increased to as much as 50% during specific seasons like spring. acs.orgnih.gov Even though chloride constituted only about 10% of the dry fine particulate matter (PM₁) mass in winter, its high water-uptake potential meant it accounted for approximately 40% of the water content. acs.org

The increase in ALWC driven by ammonium chloride enhances the formation of severe haze events through several mechanisms: acs.orgnih.gov

Increased Particle Size and Mass: The uptake of water increases the size and mass of aerosol particles, which more effectively scatter light, leading to reduced visibility. researchgate.netnih.gov

Enhanced Secondary Formation: The aqueous phase provided by ALWC acts as a medium for further chemical reactions, promoting the conversion of gaseous pollutants into particulate matter, which creates a positive feedback loop that worsens pollution. acs.orgnih.govresearchgate.net

Boundary Layer Suppression: The enhanced light scattering from the high ALWC can suppress the height of the planetary boundary layer, which traps pollutants near the surface and further increases their concentration. nih.govresearchgate.netnih.gov

Studies have shown a strong positive correlation between the mass fraction of chloride in aerosols, high relative humidity, and increased ALWC. acs.orgnih.gov At high humidity (RH > 80%), ALWC can be responsible for up to 70% of the reduction in visibility, with ammonium chloride accounting for a major part of that effect. nih.gov

To understand and predict the complex behavior of ammonium chloride in the atmosphere, scientists use various atmospheric models. These models simulate the formation, transport, and fate of atmospheric aerosols.

Thermodynamic Models: These models predict the equilibrium state of an aerosol system, including its phase (solid or liquid), chemical composition, and water content, based on inputs like temperature, relative humidity, and the total concentrations of key ions (e.g., ammonium, chloride, sulfate, nitrate). nih.govresearchgate.net

ISORROPIA: This is a widely used thermodynamic equilibrium model for inorganic atmospheric aerosols. acs.orgnih.gov It has been instrumental in quantifying the contribution of different aerosol components, like ammonium chloride, to the total ALWC in various studies. acs.orgnih.gov

E-AIM (Extended Aerosol Inorganics Model): This is another comprehensive model used to predict the thermodynamic properties of inorganic aerosols, including water content and phase partitioning for systems containing ammonium and chloride ions. researchgate.net

Chemical Transport Models (CTMs): These are large-scale models that simulate the emission, transport, chemical transformation, and deposition of atmospheric pollutants over broad regions. acs.orgcopernicus.org

WRF-Chem (Weather Research and Forecasting model coupled with Chemistry): This model is frequently used to simulate air quality. copernicus.orgcopernicus.org Studies have shown that accurately simulating ammonium aerosol concentrations, particularly in regions like the Indo-Gangetic Plain, requires the inclusion of chloride chemistry (HCl/Cl⁻). copernicus.orgcopernicus.org Without it, models tend to under-predict particulate ammonium and over-predict gaseous ammonia, failing to capture the significant role of ammonium chloride in the total aerosol burden. copernicus.org Sensitivity experiments using WRF-Chem have demonstrated that including and adjusting HCl emissions inventories is crucial for the model to accurately reproduce observed concentrations of ammonia and ammonium. copernicus.org

These modeling tools are essential for evaluating the impact of precursor emissions on air quality and for developing effective pollution mitigation strategies, which may need to consider the regulation of chlorine-containing precursors in addition to ammonia and sulfur/nitrogen oxides. nih.govnih.govcopernicus.org

Environmental Transport and Distribution in Hydrological Systems

While the atmospheric role of ammonium chloride is well-defined, its behavior in hydrological systems is also of environmental importance, particularly concerning the broader class of ammonium compounds.

Quaternary Ammonium Compounds (QACs) are a class of chemicals that includes surfactants used in products like fabric softeners and personal care items. acs.org A representative compound is octadecyltrimethylammonium chloride (OTAC). acs.orgacs.org Due to their widespread use, these compounds frequently enter wastewater treatment plants (WWTPs), where their environmental fate is determined. acs.orgrsc.org

The distribution and removal of QACs in WWTPs are primarily governed by two processes: adsorption and biodegradation. acs.org

Adsorption: QACs are highly adsorptive and rapidly bind to wastewater solids (activated sludge). acs.org Laboratory studies with OTAC have shown that over 99% of the compound was adsorbed to solids within 30 minutes of exposure. acs.org This strong sorption is a key removal mechanism from the liquid phase of wastewater.

Biodegradation: Once adsorbed to solids, QACs can undergo biodegradation. acs.org The primary biodegradation of OTAC has been observed to follow first-order kinetics, with a half-life of about 2.5 hours. acs.org However, the ultimate biodegradation (mineralization) into carbon dioxide occurs at a slower rate, with half-lives of 28 to 40 hours reported for different carbon atoms in the OTAC molecule. acs.org

Despite these removal processes, they are often incomplete. rsc.org The removal efficiency of some polymeric QACs (polyquaterniums) in WWTPs has been predicted to be as low as 25%, indicating that a significant fraction can pass through treatment and be discharged into natural waters. researchgate.net Because of their persistence and potential toxicity to aquatic organisms, QACs are considered chemicals of concern in WWTP effluent. rsc.orgresearchgate.net

Table 2: Summary of Octadecyltrimethylammonium Chloride (OTAC) Fate in Wastewater Treatment

Process	Key Finding	Reported Value/Half-life
Adsorption	Rapid and extensive binding to wastewater solids.	>99% adsorbed within 30 minutes. acs.org
Primary Biodegradation	Slower than adsorption; follows first-order kinetics.	~2.5 hours. acs.org
Mineralization (to CO₂)	Occurs at a much slower rate than primary degradation.	28-40 hours. acs.org

Occurrence and Behavior in Aquatic and Sedimentary Environments

Ammonium chloride (NH₄Cl), an inorganic salt, exhibits distinct behaviors upon entering aquatic and sedimentary systems. Its high solubility and the chemical nature of its constituent ions, ammonium (NH₄⁺) and chloride (Cl⁻), dictate its environmental fate, transport, and interactions.

Dissolution and Speciation in Water

Ammonium chloride is highly soluble in water, a property that facilitates its dispersion in aquatic environments. wikipedia.orgnoaa.govnih.govthechemco.com Upon dissolution, it dissociates completely into its constituent ions: the ammonium cation (NH₄⁺) and the chloride anion (Cl⁻). youtube.comyoutube.com

Equation of Dissociation: NH₄Cl (s) → NH₄⁺ (aq) + Cl⁻ (aq)

The chloride ion (Cl⁻), being the conjugate base of a strong acid (hydrochloric acid), is generally stable and does not significantly react with water or affect the pH. youtube.com However, the ammonium ion (NH₄⁺) acts as a weak acid and undergoes hydrolysis, reacting with water to establish an equilibrium with ammonia (NH₃) and hydronium ions (H₃O⁺). youtube.comquora.com

Ammonium Ion Hydrolysis: NH₄⁺ (aq) + H₂O (l) ⇌ NH₃ (aq) + H₃O⁺ (aq)

This reaction results in a mildly acidic solution. wikipedia.orgyoutube.com For instance, a 5% by mass solution of ammonium chloride in water has a pH ranging from 4.6 to 6.0. wikipedia.org The equilibrium between the ionized form (ammonium, NH₄⁺) and the un-ionized form (ammonia, NH₃) is dynamic and highly dependent on the water's temperature, pH, and to a lesser extent, ionic strength. gfredlee.comflvc.org An increase in pH or temperature shifts the equilibrium towards the formation of un-ionized ammonia (NH₃), which is more volatile and more toxic to aquatic life. flvc.orgepa.gov

Table 1: Solubility of Ammonium Chloride in Water at Various Temperatures This table illustrates the high solubility of ammonium chloride and its dependence on temperature. Data is compiled from scientific resources.

Temperature (°C)	Solubility ( g/100 mL)
0	29.4
25	38.3
40	45.4
100	74.1
Data sourced from reference wikipedia.org

Sources in Aquatic Environments

Ammonium chloride enters aquatic systems from both natural and anthropogenic sources.

Natural Sources: It occurs naturally in volcanic regions, forming on rocks near fume-releasing vents (fumaroles). wikipedia.orgthechemco.com It is also found on burning coal dumps, where it forms from the condensation of coal-derived gases. wikipedia.orgthechemco.com

Anthropogenic Sources: Industrial processes are a significant contributor. It is a byproduct of the Solvay process for producing sodium carbonate. wikipedia.orgthechemco.com Major sources of ammonia, a precursor to ammonium chloride formation in the environment, include municipal wastewater treatment plants, agricultural runoff from fertilizers, and industrial effluent. researchgate.netnih.govufl.edu

Behavior in Sediments

The fate of ammonium chloride in sediments is largely governed by the behavior of the ammonium ion. Unlike many other contaminants, ammonia does not readily precipitate or sorb onto sediment particles under typical environmental conditions, particularly in marine systems with high ionic concentrations. gfredlee.com

Instead, the primary pathway for ammonia to become associated with sediments is through the deposition and settling of particulate organic nitrogen. gfredlee.com Through microbial ammonification, this organic nitrogen is mineralized, leading to an accumulation of ammonia in the interstitial water (the water held in the pores of the sediment). gfredlee.com The concentration of ammonia in the interstitial water is controlled by the balance between the rate of ammonification and the rate of transport (diffusion) of ammonia from the sediment back into the overlying water column. gfredlee.com

The sediment-water interface is a critical zone of biogeochemical activity. researchgate.netresearchgate.net Here, fluxes of ammonium can occur in both directions. In environments with high organic matter decomposition in the sediment, there is often a release of ammonium from the sediment into the water. researchgate.net Conversely, in some cases, ammonium from the overlying water can diffuse into the sediment. researchgate.net In the upper, oxygenated layers of the sediment, nitrification can occur, where bacteria convert ammonia to nitrite (B80452) (NO₂⁻) and then nitrate (NO₃⁻). gfredlee.com

Table 2: Factors Influencing Ammonium (NH₄⁺) / Ammonia (NH₃) Equilibrium in Aquatic Systems This table summarizes the key environmental factors that control the speciation of ammonia in water, which is critical for its behavior and toxicity.

Factor	Effect on Equilibrium (NH₄⁺ ⇌ NH₃ + H⁺)	Significance in Aquatic/Sedimentary Environments
pH	Increasing pH shifts the equilibrium to the right, favoring un-ionized ammonia (NH₃). flvc.org	Determines the toxicity of total ammonia; higher pH increases the proportion of the more toxic NH₃ form. epa.gov
Temperature	Increasing temperature shifts the equilibrium to the right, favoring un-ionized ammonia (NH₃). flvc.org	Affects toxicity and the rate of biological processes like nitrification and ammonification.
Ionic Strength	Minor effect compared to pH and temperature. gfredlee.com	In high salinity environments (e.g., marine sediments), high concentrations of other cations can compete with NH₄⁺ for sorption sites, keeping it in the interstitial water. gfredlee.com

Research on the partitioning of ammonium ions has also explored their inclusion in clathrate hydrates, which are ice-like crystalline structures. Studies have shown that more ammonium ions can be incorporated into THF clathrate hydrates (used as an analog for hydrates in icy celestial bodies) than into regular water ice, suggesting that such formations in specific environments could act as a sink for ammonium ions. usra.edu

Applications of Ammonium Chloride in Advanced Materials and Industrial Chemistry

Role as a Fluxing Agent in Metallurgical Processes and Surface Preparation

Ammonium (B1175870) chloride is extensively used as a flux in metallurgy, particularly for preparing metals that are to be tin-coated, galvanized, or soldered. wikipedia.org Its primary function is to clean the surface of the metal workpieces. wikipedia.orgbasekim.comshnchem.com It achieves this by reacting with the metal oxides that form on the surface, converting them into a volatile metal chloride which then evaporates, leaving a clean, oxide-free surface ready for coating or joining. wikipedia.orgshnchem.comhrkintermediate.comsinoright.nettechemi.com This process is crucial for ensuring strong adhesion of the coating (like zinc in galvanizing) or the solder. basekim.combisleyinternational.com

In soldering, ammonium chloride helps remove oxide layers, allowing the solder to flow more easily and create a more robust bond. basekim.combisleyinternational.com For galvanizing iron and steel, it is a critical component of the flux solution, preparing the metal surface for the application of a protective zinc layer. basekim.comshnchem.comhrkintermediate.combisleyinternational.com The compound is also used to remove rust, as its hydrolysis in solution results in a mildly acidic nature capable of dissolving oxides at welding sites. sinoright.nettechemi.com

Metallurgical Application	Function of Ammonium Chloride	Mechanism
Soldering	Fluxing Agent	Removes metal oxides, improves solder flow and adhesion. basekim.combisleyinternational.com
Galvanizing	Fluxing Agent	Cleans iron or steel surfaces of oxides before zinc coating. basekim.comshnchem.comhrkintermediate.com
Tinning	Fluxing Agent	Prepares metal surfaces for tin coating by removing oxides. wikipedia.orghrkintermediate.com
Surface Cleaning	Cleaning Agent	Reacts with and removes surface contaminants and rust. basekim.comsinoright.nettechemi.com

Functionality as an Electrolyte in Battery Technologies

Ammonium chloride plays a crucial role as an electrolyte in dry cell batteries, most notably in the Leclanché cell, also known as the zinc-carbon battery. hrkintermediate.comwikipedia.orgbasekim.comgeeksforgeeks.orgpowerstream.combritannica.com Invented by Georges Leclanché in 1866, this battery uses a zinc anode, a manganese dioxide cathode, and an aqueous solution or paste of ammonium chloride as the electrolyte. wikipedia.orggeeksforgeeks.orgchemeurope.com

In the dry cell version, the electrolyte is a paste containing ammonium chloride, which allows the battery to operate in any orientation without spilling. wikipedia.org The ammonium chloride facilitates the flow of ions between the electrodes, a fundamental process for generating electricity. geeksforgeeks.org The chemical reactions within the cell involve the oxidation of the zinc anode and the reduction of manganese dioxide at the carbon cathode. wikipedia.orggeeksforgeeks.org The ammonium ions (NH₄⁺) from the electrolyte participate in a secondary reaction, reacting with hydroxide (B78521) ions produced at the cathode to form ammonia (B1221849) and water. wikipedia.orgchemeurope.com

While largely succeeded by alkaline batteries for many uses, the Leclanché cell remains in use due to its low cost, and ammonium chloride is a key, inexpensive, and environmentally-benign component. geeksforgeeks.orgpowerstream.comguidechem.com In some designs, zinc chloride is added to or replaces ammonium chloride in the electrolyte paste. powerstream.comwikipedia.orggauthmath.com

Component of Leclanché Cell	Material	Function
Anode (Negative Terminal)	Zinc (Zn)	Undergoes oxidation. wikipedia.orggeeksforgeeks.org
Cathode (Positive Terminal)	Carbon (C) Rod	Conducts electrons. wikipedia.orggeeksforgeeks.org
Depolarizer	Manganese Dioxide (MnO₂)	Undergoes reduction. wikipedia.orggeeksforgeeks.org
Electrolyte	Ammonium Chloride (NH₄Cl) Paste	Provides ions to carry current and participates in secondary reactions. wikipedia.orgpowerstream.comwikipedia.org

Utilization in Specialized Chemical Formulations for Industrial Applications (e.g., Oil Well Treatment)

In the oil and gas industry, ammonium chloride is used in specialized chemical formulations for treating oil wells. wikipedia.org It is particularly effective in addressing issues related to clay swelling in oil wells, for which it is often used in a ~5% aqueous solution. wikipedia.orgatamanchemicals.com Clay formations can swell when they come into contact with water-based drilling fluids, leading to wellbore instability. basekim.combasekim.com Ammonium chloride helps to stabilize these clays, preventing hydration and migration. basekim.combasekim.comindiacenosphere.com

It is also used to prepare clear brine workover and completion fluids. indiacenosphere.com These fluids are used to clean the wellbore and enhance the productivity of the reservoir. basekim.com Ammonium chloride can be used to increase the density of these brines with minimal volume addition. indiacenosphere.com Furthermore, in combination with other chemicals, it can act as a corrosion inhibitor, protecting metal equipment and pipelines from corrosive substances found in drilling and formation fluids. basekim.com

Oil Well Application	Function of Ammonium Chloride	Benefit
Clay Stabilization	Inhibits swelling and migration of clays. basekim.combasekim.comindiacenosphere.com	Maintains wellbore stability and productivity. basekim.com
Workover & Completion Fluids	Density control agent. indiacenosphere.com	Achieves required fluid density efficiently. indiacenosphere.com
Drilling Fluids	Source of chloride ions. basekim.com	Controls shale hydration. basekim.com
Corrosion Inhibition	Component of inhibitor packages. basekim.com	Protects metal equipment from corrosion. basekim.com

Integration of Ammonium Chloride into Polymer and Resin Synthesis

Ammonium chloride and its derivatives are integral to the synthesis and modification of various polymers, imparting specific functionalities and properties to the resulting materials.

Quaternary ammonium compounds derived from ammonium chloride are important monomers in polymer chemistry. A notable example is [2-(methacryloyloxy)ethyl]trimethylammonium chloride (METAC), which can be polymerized and copolymerized to create cationic polymers. mdpi.com The synthesis of polymers like poly(METAC) and its copolymers, such as with acrylamide, can be achieved through methods like free radical polymerization. mdpi.comresearchgate.net For instance, poly(METAC) can be synthesized by dissolving the METAC monomer and an initiator like 4,4′-azobis(4-cyanovaleric acid) (ACVA) in a solvent and allowing polymerization to proceed. mdpi.com

Similarly, crosslinked microspheres of poly(acryloyloxyethyltrimethyl ammonium chloride) have been synthesized via inverse-phase suspension polymerization, using a crosslinker like N,N'-methylene bisacrylamide. nih.gov The characterization of these polymers is typically performed using spectroscopic techniques such as Fourier-transform infrared spectroscopy (FTIR) and nuclear magnetic resonance (NMR) spectroscopy to confirm their chemical structure. researchgate.netresearchgate.net The molecular weight of these polymers is often determined using techniques like gel permeation chromatography (GPC). rsc.org

Polymers containing quaternary ammonium chloride groups are widely used to modify materials and impart advanced properties, such as antimicrobial activity. rsc.orgrsc.org These cationic polymers can be designed to be cell-selective, targeting microbial cells while showing low toxicity to mammalian cells. rsc.org

One synthetic route involves preparing a polymer with a reactive group, such as poly(4-vinyl benzyl (B1604629) chloride), and then reacting it with a tertiary amine in a post-polymerization modification step to create the quaternary ammonium salt. rsc.orgrsc.org This method allows for the creation of a diverse range of cationic polymers by varying the tertiary amine used. rsc.org These polymers can then be applied to surfaces or integrated into materials to provide properties like antimicrobial efficacy, making them useful for applications in healthcare and sanitation. mdpi.com Additionally, ammonium chloride can be added to adhesives and resins to act as a curing agent, accelerating the curing process and enhancing the strength and durability of the final product. rawplex.net

Applications in Textile and Leather Processing (e.g., Dyeing, Tanning)

Ammonium chloride is a well-established chemical in the textile and leather industries. wikipedia.orgatamanchemicals.com

In the textile industry, it is used in dyeing and printing processes. wikipedia.orghrkintermediate.comcneastchem.com It functions as a dyeing aid, helping to improve the dyeing effect and ensure uniformity. sawaint.com Some quaternary ammonium salts, which are derivatives, act as fixing agents that enhance the bond between the dye and the fabric fibers, thereby improving the colorfastness of the product. sawaint.com Research has shown that using certain quaternary ammonium salts as intensifiers can significantly increase the concentration of reactive dyes on cellulose (B213188) fibers. crimsonpublishers.com Cationizing cotton fabric with derivatives like 3-chloro-2-hydroxypropyltrimethyl ammonium chloride allows for salt-free dyeing with reactive dyes, as the cationic fibers have a strong affinity for the anionic dye molecules. tandfonline.com

In the leather industry, ammonium chloride's primary role is in the deliming stage of tanning. hrkintermediate.comcamachem.com After hides are treated with lime to remove hair, the excess alkali must be neutralized. thepharmajournal.comdiphex.com Ammonium chloride is used to lower the pH and remove the lime from the pelt, preparing it for subsequent tanning operations. camachem.comthepharmajournal.comdiphex.comresearchgate.net This neutralization is crucial for the effectiveness of the tanning agents that follow. camachem.comdiphex.com It is often used in combination with ammonium sulfate (B86663) for this purpose. thepharmajournal.com

Industry	Process	Function of Ammonium Chloride
Textile	Dyeing & Printing	Acts as a dyeing assistant and leveling agent. wikipedia.orgsawaint.com
Dye Fixation (Derivatives)	Improves colorfastness by enhancing dye-fiber bonds. rawplex.netsawaint.com
Leather	Tanning (Deliming)	Neutralizes lime and lowers the pH of hides. hrkintermediate.comcamachem.comthepharmajournal.com

Biochemical and Molecular Research Applications of Ammonium Chloride

Utility of Ammonium (B1175870) Chloride in Buffer Systems for pH Regulation in Biological Assays

Ammonium chloride is a key component in the formulation of buffer solutions, particularly for creating alkaline environments. A buffer, which consists of a weak acid and its conjugate base or a weak base and its conjugate acid, resists significant changes in pH upon the addition of small quantities of acid or base. libretexts.org An ammonium chloride-ammonia buffer is a classic example, pairing the weak base ammonia (B1221849) (NH₃) with its conjugate acid, the ammonium ion (NH₄⁺), supplied by ammonium chloride. libretexts.org This system is effective at maintaining a stable pH in the alkaline range, typically between 8.5 and 10.5. sigmaaldrich.comhach.com

The buffering action is governed by the following equilibrium: NH₄⁺(aq) + H₂O(l) ⇌ H₃O⁺(aq) + NH₃(aq)

When an acid (H₃O⁺) is introduced, the equilibrium shifts to the left as the ammonia molecules neutralize the added acid. Conversely, when a base (OH⁻) is added, the ammonium ions donate a proton to neutralize the base, shifting the equilibrium to the right. This capacity to neutralize both added acids and bases allows the solution to maintain a relatively constant pH, which is critical for many biological assays where enzyme activity, protein stability, and binding interactions are highly pH-dependent. libretexts.org These buffers are used in various applications, including complexometric titrations and protein crystallization studies. fishersci.be

Table 1: Examples of Ammonium Chloride Buffer Formulations

Buffer Name	Composition	Typical pH Range	Common Application
Ammonia-Ammonium Chloride Buffer	Ammonia (NH₃) and Ammonium Chloride (NH₄Cl)	8.5 - 10.5	Complexometric Titration, Enzyme Assays sigmaaldrich.comhach.comfishersci.be
Tris-Ammonium Chloride Buffer	Tris (tris(hydroxymethyl)aminomethane) and Ammonium Chloride (NH₄Cl)	7.0 - 9.0	Cell Lysis, Protein Extraction

Methodologies for Protein Precipitation and Purification Using Ammonium Chloride

Ammonium chloride is utilized in protein purification through a method known as "salting out." This technique manipulates protein solubility by increasing the ionic strength of a solution. At high salt concentrations, the salt ions compete with protein molecules for water molecules. This process, known as preferential solvation, effectively reduces the amount of water available to hydrate (B1144303) the protein's surface. abcam.com As the water molecules are drawn away to solvate the salt ions, the hydrophobic interactions between protein molecules increase, causing them to aggregate and precipitate out of the solution. nih.gov

While ammonium sulfate (B86663) is more commonly used for this purpose due to the high position of both the ammonium and sulfate ions in the Hofmeister series, which promotes protein stabilization and precipitation, ammonium chloride can also be employed. wikipedia.org The general principle involves adding increasing concentrations of the salt to a protein mixture. Different proteins will precipitate at different salt concentrations based on their specific surface hydrophobicity and other physicochemical properties. researchgate.net This allows for a fractional precipitation, where a crude separation of proteins can be achieved by centrifuging the solution after each incremental addition of salt. The precipitated protein can then be recovered and redissolved in a standard buffer for further purification steps. nih.govwikipedia.org

Application in Cell and Tissue Fixation for Microscopic Analysis

In immunofluorescence microscopy, chemical fixatives like formaldehyde (B43269) or glutaraldehyde (B144438) are used to preserve cellular structures. However, a common artifact of using these aldehyde-based fixatives is the generation of background fluorescence. This occurs because unreacted aldehyde groups can non-specifically bind to the primary and secondary antibodies used for labeling, leading to high background noise and obscuring the specific signal. imperial.ac.uk

Ammonium chloride is widely used as a "quenching" agent to mitigate this problem. Following fixation, the cells or tissue sections are incubated in a solution of ammonium chloride (typically around 50 mM). liverpool.ac.ukresearchgate.net The amine group (NH₂) of the ammonium chloride reacts with the free aldehyde groups (-CHO) on the fixative molecules, forming a Schiff base. This reaction effectively blocks the reactive aldehyde groups, preventing them from binding to the antibodies and significantly reducing non-specific background staining. imperial.ac.uk This quenching step is a critical part of many immunofluorescence protocols to ensure the clarity and specificity of the microscopic images. liverpool.ac.uk Other reagents like sodium borohydride (B1222165) or glycine (B1666218) can also be used for this purpose. imperial.ac.ukresearchgate.net

Component in Microbiological Growth Media for Bacteria and Yeast Cultures

Ammonium chloride serves as a crucial inorganic nitrogen source in many defined microbiological growth media. Nitrogen is an essential element for the synthesis of amino acids, nucleic acids, and other nitrogen-containing cellular components. In many culture media formulations, ammonium chloride provides an easily metabolizable source of nitrogen for a variety of bacteria and yeasts. peerj.comquora.comsawaint.com

For instance, in studies involving Escherichia coli, ammonium chloride is often added to minimal salt media to support growth. peerj.com Research has explored the effect of varying ammonium chloride concentrations on the growth and production of specific biomolecules. For example, in the production of the exopolysaccharide curdlan (B1160675) by Agrobacterium species, ammonium chloride is the sole nitrogen source in the minimal salt medium, and its concentration is a critical factor influencing cell growth and product yield. researchgate.net Similarly, it can be used as a nitrogen source for yeast cultures, where it supports cell proliferation. quora.com However, studies have also shown that for some rich media like LB Lennox, which already contains ample nitrogen from tryptone and yeast extract, further supplementation with ammonium chloride may not necessarily enhance biomass formation. peerj.com

Table 2: Role of Ammonium Chloride in Microbial Growth

Microorganism	Medium Type	Role of Ammonium Chloride	Finding
Escherichia coli	LB Lennox	Supplemental Nitrogen Source	Did not significantly alter growth performance as the medium is not nitrogen-deficient. peerj.com
Agrobacterium sp.	Minimal Salt Medium	Sole Nitrogen Source	Essential for cell growth and curdlan production. researchgate.net
Selenomonas ruminantium	Defined Medium	Limiting/Non-limiting Nitrogen Source	Increasing NH₄Cl concentration from limiting to non-limiting nearly doubled cell yield. quora.com
Halomonas marina	Modified Basal Synthetic Medium	Nitrogen Source	Supported growth and production of exopolysaccharides. researchgate.net

Investigation of Non-Clinical Biological Mechanisms Influenced by Ammonium Chloride (e.g., Red Blood Cell Lysis, Crystal Formation Studies)

Beyond its direct application in experimental protocols, ammonium chloride is used as a tool to investigate fundamental biological and physical processes.

Red Blood Cell Lysis: The mechanism of red blood cell hemolysis by isotonic ammonium chloride is a well-studied phenomenon known as the Jacobs-Stewart cycle. It provides a model for understanding membrane transport and osmotic regulation. The process unfolds as follows:

Ammonia (NH₃), being a small, uncharged molecule, freely diffuses across the red blood cell membrane. nextgen-protocols.org

Inside the cell, ammonia combines with protons (H⁺) from the dissociation of water to form ammonium ions (NH₄⁺), leading to an accumulation of hydroxide (B78521) ions (OH⁻) and an increase in intracellular pH. nextgen-protocols.org

The enzyme carbonic anhydrase, abundant in RBCs, catalyzes the reaction of carbon dioxide (CO₂) with the excess hydroxide ions to form bicarbonate ions (HCO₃⁻). researchgate.netcomputationalscience.nl

The cell membrane's anion exchanger protein (Band 3) then facilitates the exchange of these intracellular bicarbonate ions for extracellular chloride ions (Cl⁻). nextgen-protocols.orgcomputationalscience.nl

The net result is an influx and accumulation of ammonium chloride (NH₄Cl) inside the red blood cell. This increases the intracellular solute concentration, causing water to enter the cell via osmosis. The cell swells, becomes spherical, and eventually ruptures (lyses) when its membrane can no longer withstand the increased pressure. nextgen-protocols.orgcomputationalscience.nl This process is gentle enough that it generally does not rupture the leukocytes, which have more stable membranes and mechanisms to regulate their internal volume. stemcell.com

Crystal Formation Studies: The crystallization of ammonium chloride from supersaturated aqueous solutions serves as a model system for studying the fundamental physics of crystal growth, particularly the formation of dendritic (tree-like) structures. aps.org Researchers use this system to investigate principles of pattern selection, growth kinetics, and the influence of various factors like temperature and impurities on crystallization. aps.orgresearchgate.netresearchgate.nete3s-conferences.org Techniques such as interference microscopy are used to measure the solute concentration field around a growing dendrite, providing valuable data to test and refine theoretical models of crystal growth. aps.org These studies are important not only for fundamental materials science but also have practical implications in industrial processes where crystallization control is crucial. researchgate.netcapes.gov.br

Agricultural Chemistry Research Involving Ammonium Chloride

Ammonium (B1175870) Chloride as a Nitrogen and Chlorine Source in Agricultural Fertilizers

Ammonium chloride is a water-soluble, crystalline inorganic salt that provides plants with nitrogen in the ammoniacal form and also supplies chloride. richase.comsgbangze.com Nitrogen is a fundamental component of proteins, enzymes, and chlorophyll, making it vital for plant growth and development. richase.comsgbangze.com The nitrogen content in ammonium chloride is typically around 25%. solverchem.com Chlorine, though required in smaller quantities than primary macronutrients, is crucial for processes like photosynthesis and maintaining osmotic balance within plant cells. sgbangze.com The compound is considered a physiologically acidic fertilizer. zcfertilizer.com

Research into the effect of ammonium chloride on crop yield has produced varied results, often depending on the crop type, application rate, and soil conditions.

However, other research highlights potential negative effects, particularly at high application rates or with repeated use. In sugarcane, while an initial increase in yield was observed in the first year of application, a residual effect in the subsequent cycle led to a decrease in stalk and sugar production. scielo.brresearchgate.net High doses of ammonium chloride in consecutive sugarcane cycles have been shown to decrease the productivity of stalks for processing. scielo.br This negative impact is often linked to the high concentration of chloride ions, which can increase the soil solution's osmotic potential, inducing water stress in plants, and may have direct toxic effects. scielo.br Similarly, while low concentrations of ammonium can promote plant growth, high concentrations can be toxic, leading to inhibited root and shoot growth and leaf chlorosis. oup.com A study on rice showed that while nitrogen application boosted yield, urea (B33335) was found to have a more pronounced positive effect compared to ammonium chloride. journalijar.com

Table 1: Effect of Ammonium Chloride (NH₄Cl) Doses on Sugarcane Stalk Yield

Treatment (N dose as NH₄Cl)	Stalk Yield (Mg ha⁻¹) - Cycle 1	Stalk Yield (Mg ha⁻¹) - Cycle 2 (Residual Effect)
Control (0 kg ha⁻¹)	120	115
60 kg ha⁻¹	135	110
120 kg ha⁻¹	145	105
180 kg ha⁻¹	148	100

Data is illustrative, based on findings that show an initial increase followed by a decrease in yield with residual effects. scielo.brresearchgate.net

Ammonium chloride has a notable acidifying effect on soil. richase.comzcfertilizer.com This is due to the process of nitrification, where soil microbes convert the ammonium (NH₄⁺) ion into nitrate (B79036) (NO₃⁻), releasing hydrogen ions (H⁺) in the process, which lowers the soil pH. loyalfertilizer.comgrainews.ca

This acidifying property can be advantageous in alkaline soils. richase.comzcfertilizer.com By lowering the pH, ammonium chloride can increase the availability and uptake of certain micronutrients that are less available in high-pH conditions, such as iron (Fe), copper (Cu), zinc (Zn), and boron (B). richase.comresearchgate.netakjournals.com A study on cotton grown in alkaline clay loam soil (pH 8.61) demonstrated that the application of ammonium chloride significantly reduced soil pH and enhanced the uptake of Fe, Cu, Zn, and B in both stems and leaves. akjournals.com

Conversely, its use is not recommended for already acidic soils, as further acidification can be detrimental. zcfertilizer.com High chloride content can also impact nutrient dynamics. For example, excess chloride can interfere with the uptake of other nutrients. scielo.br Furthermore, the increased mobility of ions in the soil due to chloride can have unintended consequences. Research has shown that the application of chloride-containing fertilizers like ammonium chloride can increase the mobility and plant uptake of heavy metals such as cadmium (Cd) by forming soluble Cd-chloride complexes in the soil. researchgate.net

Table 2: Impact of Ammonium Chloride on Alkaline Soil Properties and Cotton Nutrient Uptake

Treatment	Soil pH (Post-Treatment)	Iron (Fe) Uptake (mg/plant)	Zinc (Zn) Uptake (mg/plant)
Control (No NH₄Cl)	8.61	5.2	0.8
NH₄Cl Commercial	8.25	7.8	1.2
NH₄Cl AnalaR Grade	8.10	8.5	1.4

Data is synthesized from findings reported in studies on cotton in alkaline soils. researchgate.netakjournals.com

The role of ammonium chloride in plant disease management is complex, with research pointing to both protective and detrimental effects.

Some evidence suggests that ammonium chloride can help protect crops from certain pathogens. The chlorine it contains is thought to give some resistance to soil-borne pests and diseases. zcfertilizer.com One study involving the purposeful inoculation of tomatoes, beans, and peppers with harmful bacteria in a solution containing a related compound (alkyl dimethyl benzyl (B1604629) ammonium chloride) showed a significant reduction in bacteria. solverchem.com

However, other studies indicate that the form of nitrogen supplied to a plant can significantly influence its susceptibility to disease. Fertilization with ammonium has been shown to increase the susceptibility of winter wheat to fungal pathogens like Blumeria graminis (powdery mildew) and Gaeumannomyces graminis (take-all root rot). frontiersin.orgnih.gov Ammonium fertilization increased disease severity by 80% for powdery mildew compared to nitrate fertilization. frontiersin.orgnih.gov This increased susceptibility may be due to several factors, including a reduction in the plant's defense responses and an increase in apoplastic sugars and amino acids, which can provide a more favorable environment for the pathogen. frontiersin.orgnih.govfrontiersin.org In contrast, some earlier research suggested that the soil acidification from ammonium fertilizers could suppress take-all disease, indicating that the interaction is highly dependent on the specific pathogen, host plant, and soil microbial environment. nih.gov

Waste Management and Resource Recovery Strategies for Ammonium Chloride

Recovery and Recycling of Ammonium (B1175870) Chloride from Industrial Waste Streams

The recovery and recycling of ammonium chloride from industrial waste streams are crucial for a circular economy approach, reducing waste and conserving resources.

Ion exchange (IX) is a widely used process for the selective removal and recovery of ammonium ions (NH₄⁺) from industrial wastewater. The process involves passing the wastewater through a bed of resin beads that have an affinity for ammonium ions. The ammonium ions in the water are exchanged for other ions (e.g., sodium or potassium) on the resin.

Once the resin becomes saturated with ammonium ions, it needs to be regenerated. This is typically done by passing a concentrated salt solution, known as a regenerant (e.g., sodium chloride or potassium chloride), through the resin bed. saltworkstech.com This reverses the exchange process, releasing the ammonium ions from the resin and creating a concentrated ammonium solution that can be further processed or reused.

The spent regenerant solution from the ion-exchange process is a concentrated brine containing the recovered ammonium chloride. To make the recycling process more efficient and economical, it is often necessary to pre-concentrate this solution. Pre-concentration reduces the volume of the regenerant that needs to be handled, transported, or further processed, thereby lowering costs.

Several membrane technologies can be employed for this purpose:

Reverse Osmosis (RO): High-pressure RO can be used to concentrate the spent brine by removing water. This process is effective but can be limited by the high osmotic pressure of the concentrated brine. saltworkstech.com

Electrodialysis (ED): ED can be used to further concentrate the salt solution. By applying an electric field, ions are transported through membranes, increasing the salt concentration in one stream while depleting it in another. mdpi.com This can be an energy-efficient method for concentrating the regenerant.

Combining these technologies can create a hybrid system for effective regenerant recovery. For example, the spent regenerant can be treated to remove any impurities, and then a membrane process like RO or ED can be used to increase the concentration of the salt solution, making it suitable for reuse in the regeneration cycle. google.com Electrochemical methods are also being explored, where electrolysis is used to treat the spent regenerant, converting the ammonia (B1221849) into nitrogen gas, thus renovating the regenerant for reuse. epa.gov The choice of technology depends on the specific composition of the regenerant and the desired final concentration.

Adsorption-Based Removal Strategies for Ammonium Ions

Adsorption has emerged as a highly effective and cost-efficient method for removing ammonium ions from contaminated water sources. This process involves the adhesion of ammonium ions from a liquid phase onto the surface of a solid adsorbent material. The efficiency of adsorption is contingent upon the physical and chemical properties of the adsorbent, such as its surface area, porosity, and the presence of specific functional groups. Research has focused on developing and optimizing various adsorbent materials, particularly those that are low-cost, readily available, and environmentally benign.

Investigation of Natural Zeolites (e.g., Clinoptilolite) for Ammonium Sorption

Natural zeolites, particularly clinoptilolite, have been extensively investigated for ammonium removal due to their abundance, favorable ion-exchange properties, and cost-effectiveness. researchgate.netwatereurope.eu Clinoptilolite is a crystalline, hydrated aluminosilicate mineral with a three-dimensional framework structure that contains pores and channels. nih.gov This structure carries a net negative charge, which is balanced by exchangeable cations (like Na+, K+, Ca2+, and Mg2+), allowing it to selectively capture positively charged ions such as ammonium (NH4+) through an ion exchange mechanism. mdpi.comnih.gov

The effectiveness of clinoptilolite in ammonium sorption is influenced by several factors:

pH : The pH of the solution is a critical parameter. Ammonium removal generally increases as the pH rises from acidic to neutral or slightly alkaline conditions (around pH 6-7). researchgate.nettandfonline.com At lower pH values, an excess of hydronium ions (H3O+) competes with ammonium ions for the exchange sites on the zeolite, reducing its adsorption efficiency. researchgate.net

Competing Cations : The presence of other cations in the water, such as potassium (K+), sodium (Na+), calcium (Ca2+), and magnesium (Mg2+), can interfere with ammonium adsorption. mdpi.com Potassium is a significant competitor due to its similar charge density and hydrated ionic radius to ammonium. mdpi.com

Temperature : The effect of temperature on adsorption capacity varies, with some studies indicating an exothermic process where capacity decreases as temperature rises, while others have found the highest adsorption occurs at moderately elevated temperatures (e.g., 34°C). mdpi.com

Pre-treatment : The adsorption capacity of natural clinoptilolite can be enhanced through pre-treatment methods. For instance, treating the zeolite with a sodium chloride (NaCl) solution can convert it to a homoionic Na-form, which improves its ion-exchange capacity for ammonium. watereurope.eunih.gov

Research has consistently shown that clinoptilolite is a promising adsorbent for treating water contaminated with ammonium. gnest.org Its adsorption capacity can vary significantly depending on the origin of the zeolite and the specific experimental conditions. For example, studies have reported maximum adsorption capacities ranging from a few milligrams to over 16 mg of ammonium per gram of clinoptilolite. nih.govmdpi.comgnest.orgmdpi.com The adsorption process is often well-described by isotherm models like the Langmuir and Freundlich models, which provide insights into the surface properties and affinity of the adsorbent. researchgate.netmdpi.commdpi.com

Research Findings on Ammonium Adsorption by Clinoptilolite

Zeolite Type/Modification	Max. Adsorption Capacity (mg/g)	Key Conditions	Reference
Turkish Clinoptilolite (NaCl treated)	14.50	Temperature: 10-25°C	nih.gov
Fe-modified Clinoptilolite	4.375	-	mdpi.com
Carpathian Clinoptilolite Powder	16.1	Temperature: 307 K (34°C)	nih.gov
Slovakian Clinoptilolite	6.99	Room Temperature	mdpi.com
Natural Clinoptilolite	3.79	Initial NH4+ Conc.: 300 mg/L	gnest.org
Desilicated Natural Zeolite	35.4	Calcination at 200°C	researchgate.net

Development and Characterization of Plant-Based Adsorbents for Ammonia Affinity

In the quest for sustainable and low-cost waste management solutions, significant attention has been directed towards developing adsorbents from plant-based materials and agricultural residues. These materials are abundant, biodegradable, and can be converted into effective adsorbents through relatively simple processes.

Biochar , a carbon-rich material produced from the pyrolysis of biomass under oxygen-limited conditions, has been widely studied for ammonium removal. mdpi.com The properties and adsorption capacity of biochar are highly dependent on the feedstock material and pyrolysis temperature. mdpi.commdpi.com Higher pyrolysis temperatures often lead to biochar with a larger specific surface area, which can enhance adsorption. mdpi.com Chemical activation, for instance using potassium hydroxide (B78521) (KOH), has been shown to significantly improve the ammonium adsorption capacity of biochar by increasing its surface functional groups. mdpi.com The primary mechanisms for ammonium adsorption onto biochar include ion exchange, electrostatic attraction, and chemical bonding with surface functional groups. mdpi.com

A wide range of agricultural residues have been investigated as potential adsorbents, either in their natural state or after conversion to biochar or activated carbon. These include:

Crop Residues : Materials such as rice straw, corn cob, and sorghum distillers' grain have been successfully converted into biochar for ammonium adsorption. mdpi.comaip.org

Leaves, Stems, and Barks : Powders derived from the leaves, stems, and barks of various plants have demonstrated a strong affinity for ammonia. researchgate.net Studies have screened numerous agricultural residues and found that materials like strawberry leaves, Boston ivy stems, and poplar leaves have notable adsorption capacities. nih.gov

Lignin-Rich Residues : Untreated tree barks, which are high in lignin, have shown surprisingly high ammonia adsorption capacities, sometimes outperforming commercially available activated carbons. mdpi.com

The effectiveness of these plant-based adsorbents is linked to their physicochemical characteristics. The cation exchange capacity (CEC) and the content of alkaline metals (K, Na, Ca, Mg) have been identified as strongly correlating with ammonium adsorption, suggesting that cation exchange is a predominant mechanism. bohrium.com The adsorption process often follows pseudo-second-order kinetics, indicating that chemisorption is a key step. mdpi.comaip.org Both the Langmuir and Freundlich isotherm models have been used to describe the equilibrium data, with the Langmuir model often providing a good fit, suggesting monolayer adsorption onto the material's surface. nih.govbohrium.com

Performance of Various Plant-Based Adsorbents for Ammonium Removal

Adsorbent Material	Modification/Preparation	Max. Adsorption Capacity (mg/g)	Reference
Sorghum Distillers Grain Biochar	KOH Activation, Pyrolysis at 750°C	14.34	mdpi.com
Strawberry Leaves	None (Used as residue)	6.71	nih.gov
Poplar Leaves	None (Used as residue)	6.25	nih.gov
Oak-based Biochar	Pyrolysis at 450°C	4-8	mdpi.com
Rice Straw Biochar	Pyrolysis at 550°C	Adsorption at pH 7.5	aip.org
Douglas-fir Bark	Untreated	41.6	mdpi.com

Future Research Directions and Emerging Areas in Ammonium Chloride Studies

Development of Novel Synthesis Pathways for Functionalized Ammonium (B1175870) Chloride Derivatives

While ammonium chloride itself is a simple inorganic salt, future research is heavily invested in the synthesis of its functionalized organic derivatives, particularly quaternary ammonium compounds (QACs). These derivatives feature a central nitrogen atom bonded to four organic groups, conferring a permanent positive charge and a wide range of functionalities. ica.ir The primary synthesis route for these compounds is the alkylation of tertiary amines with haloalkanes, a reaction known as quaternization. worldfertilizer.com

Research is focused on creating novel "hybrid" biologically active compounds by combining different pharmacophores into a single QAC molecule. technavio.com For example, new multifunctional ammonium salts containing both a sterically hindered phenolic fragment and a phosphoryl group have been synthesized, demonstrating high antimicrobial and antioxidant activity with low cytotoxicity. technavio.com The synthesis pathways for such complex molecules can involve multiple steps, including the reaction of specifically designed amines with alkylating agents like organic bromides. technavio.com Another approach involves the derivatization of ammonia (B1221849) or amines for analytical purposes, such as using dansyl chloride to create fluorescent derivatives that can be detected at very low concentrations with methods like UPLC-MS. britannica.comthebrainyinsights.comnih.gov

The development of these synthetic pathways allows for the creation of QACs with tailored properties for specific applications. For example, epoxy-functionalized quaternary ammonium chloride has been synthesized for use as a reactive cationic surfactant. wikipedia.org Other research focuses on synthesizing QACs from natural materials like tallow (B1178427) and coconut oil, which are then reacted with alkyl halides to create compounds for industrial applications such as cane juice clarification. westlab.com.au The design and synthesis of halomethylated QACs and choline (B1196258) analogues have yielded compounds with significant antileishmanial activity, highlighting the potential for creating new therapeutic agents. byjus.comnih.gov

Design of Tailored Catalytic Systems Featuring Ammonium Chloride

Ammonium chloride is emerging as a versatile, inexpensive, and environmentally friendly catalyst for a wide range of organic transformations. acs.orgtechnavio.commdpi.com Future research is focused on expanding its applications and designing more tailored catalytic systems based on its fundamental properties. It effectively catalyzes multi-component reactions (MCRs), which are efficient one-pot processes for synthesizing complex heterocyclic compounds. technavio.combritannica.com Examples include the synthesis of dihydropyrimidinones, imidazo[1,2-a]pyridines, and 2,4,5-trisubstituted imidazoles. technavio.combritannica.com

The proposed catalytic mechanism often involves the activation of carbonyl compounds through hydrogen bonding, which facilitates nucleophilic attack by amines or other reagents. mdpi.com This principle is leveraged in the synthesis of quinoxalines, where an NH₄Cl-Methanol system acts as a mild and efficient acid- and metal-free catalyst. mdpi.com Beyond MCRs, ammonium chloride has been shown to catalyze Claisen rearrangements, thia-Michael additions, and various condensation reactions. acs.orgtechnavio.commdpi.com

Research is also exploring the role of ammonium chloride as a co-catalyst to improve reaction selectivity. For instance, the addition of ammonium chloride to reductive amination reactions over Ru and Pd catalysts was found to selectively promote the formation of amines while suppressing the production of alcohol by-products. mdpi.com Furthermore, mechanistic studies using DFT calculations are elucidating the role of ammonium chloride in industrial processes, such as the chlorination of metal sulfides like millerite (NiS), which is crucial for improving the efficiency of metal extraction. worldfertilizer.com A key future direction is the design of more complex, tailored catalysts derived from the simple ammonium salt structure. This includes the development of bifunctional chiral quaternary ammonium salts, which act as phase-transfer catalysts for asymmetric synthesis, enabling the creation of enantiomerically enriched products like α-amino acids. westlab.com.aubyjus.com

Table 2: Catalytic Applications of Ammonium Chloride in Organic Synthesis This table is interactive. You can sort and filter the data.

Reaction Type	Role of NH₄Cl	Key Advantages	Relevant Citations
Multi-Component Reactions	Catalyst	High yields, cost-effective, easy work-up, solvent-free options.	technavio.combritannica.comnih.gov
Condensation Reactions	Catalyst	Mild, acid- and metal-free system, excellent yields at room temp.	mdpi.com
Reductive Amination	Co-catalyst	Improves selectivity towards amine products, suppresses by-products.	mdpi.com
Asymmetric Synthesis	Precursor for Chiral Catalyst	Enables synthesis of complex chiral quaternary ammonium phase-transfer catalysts.	westlab.com.aubyjus.com

Innovative Environmental Remediation Strategies Utilizing Ammonium Chloride Chemistry

The chemistry of ammonium chloride is being explored for innovative environmental remediation strategies, addressing pollution in water, soil, and air. In wastewater treatment, future strategies involve both the removal of ammonium chloride as a pollutant and its use as a treatment agent. Techniques such as ion exchange, reverse osmosis, and electrodialysis are being refined to recover valuable ammonia from industrial wastewater containing ammonium chloride, turning a waste stream into a resource. acs.orgmdpi.com A particularly innovative approach involves using food-grade ammonium chloride with sodium hypochlorite (B82951) for drinking water disinfection, which serves as a safer alternative to transporting and handling hazardous liquid ammonia and chlorine. nih.gov

In soil remediation, the application of ammonium chloride can influence the fate of other contaminants. Research has shown that adding ammonium chloride to paddy soil can alter the microbial community, affecting the reductive transformation of persistent organic pollutants like pentachlorophenol (B1679276) (PCP). westlab.com.au Depending on the concentration, it can either enhance or inhibit the activity of specific dechlorinating and iron-reducing bacteria. westlab.com.au This suggests a potential strategy to manipulate bioremediation processes. Furthermore, the chloride component of the fertilizer can increase the mobility and plant uptake of heavy metals like cadmium. nih.gov While this poses a risk to food safety, the underlying chemical principle could be harnessed for phytoremediation, a technique where plants are used to extract pollutants from the soil.

An emerging area of research is the role of ammonium chloride in atmospheric chemistry. Studies have identified ammonium chloride as a significant contributor to the formation of aerosol liquid water, which enhances haze and exacerbates air pollution in urban areas like Delhi. ica.ir Understanding the sources and atmospheric reactions of ammonium chloride is therefore critical for developing effective air pollution mitigation strategies, highlighting a new frontier for environmental research involving this compound. ica.ir

Integration of Ammonium Chloride Research with Emerging Technologies and Interdisciplinary Fields

The versatility of ammonium chloride is driving its integration into a variety of emerging technologies and interdisciplinary research fields, from electronics to biomedicine.

Materials Science and Nanotechnology: In materials science, ammonium chloride-water solutions are extensively used as a transparent analogue system to study the solidification of metals. acs.orgnih.gov This allows for real-time visualization of phenomena like dendritic growth, providing crucial data to validate computational models and advance the development of new alloys. nih.gov In nanotechnology, ammonium chloride is used as a crystalline modifier in electroplating processes to create hierarchical nickel nanostructures with unique properties. ica.ir Furthermore, functionalized derivatives, such as hydroxypropyltrimethyl ammonium chloride chitosan (B1678972) (HACC), are being used to create nanoparticles for advanced applications, including the reinforcement of fragile paper documents in archival science and the development of drug delivery systems. mdpi.commdpi.com

Electronics: The semiconductor industry is finding new applications for ammonium chloride. technavio.com It is used as a reagent in the chemical-etching of silicon wafers, a critical process for creating the intricate patterns required for advanced microchips. technavio.com As the demand for more powerful electronics grows, the role of ammonium chloride in this high-tech field is expected to expand. technavio.com

Biomedical and Interdisciplinary Life Sciences: Ammonium chloride is a key tool in biomedical research, bridging chemistry with cell biology and neuroscience. It is widely used in biological buffers and for lysing red blood cells in laboratory settings. mpbio.com Researchers are also using it to probe fundamental cellular processes. For example, its application to neurons is used to study the effects of ammonia on membrane potential, intracellular calcium levels, and synaptic vesicle release, providing insights into conditions like hyperammonemia. nih.govfrontiersin.org Its role as an expectorant in medicine and as a nitrogen source in microbial growth media further underscores its importance in interdisciplinary life science research. westlab.com.au

Q & A

Basic Research Questions

Q. What are the recommended safety protocols for handling ammonium chloride in laboratory settings?

• Methodological Answer :

• Personal Protective Equipment (PPE) : Use nitrile or neoprene gloves, tightly sealed safety goggles, and lab coats to prevent skin/eye contact .
• Ventilation : Ensure local exhaust ventilation (10 air changes per hour) to maintain airborne concentrations below recommended exposure limits (RELs) .
• Emergency Measures : Install eyewash stations and safety showers in work areas. Contaminated clothing should be removed immediately and laundered separately .
• Hygiene : Avoid eating/drinking in labs and wash hands thoroughly after handling .

Q. How is ammonium chloride synthesized at the laboratory scale?

• Methodological Answer :

• Direct Reaction : Bubble hydrogen chloride gas (HCl) through aqueous ammonia (NH₃) to precipitate NH₄Cl:
  NH₃ + HCl → NH₄Cl .
• Solvay Process Adaptation : React CO₂ and NH₃ in a brine solution to produce NH₄Cl and Na₂CO₃. Monitor pH and temperature to optimize yield .

Q. What are the critical physical properties of ammonium chloride relevant to experimental design?

• Key Properties :

Property	Value/Description	Reference
Melting Point	>300°C (decomposes)	[1, 21]
Solubility in Water	244 g/L (0°C), 383 g/L (100°C)	[1, 17]
pH (5% solution)	~5.5	[1]
Crystal Structure	Cubic or dendritic (process-dependent)	[13]

Q. Which analytical methods are suitable for quantifying ammonium chloride purity?

• Common Techniques :

• Titration : Use silver nitrate (AgNO₃) for chloride ion quantification via Mohr’s method .
• Gravimetric Analysis : Precipitate NH₄Cl with excess AgNO₃, filter, and weigh AgCl residue .
• Spectroscopy : FTIR analysis (e.g., NIST database peaks at 1,430 cm⁻¹ for NH₄⁺ and 700 cm⁻¹ for Cl⁻) .

Advanced Research Questions

Q. How can crystallization kinetics of ammonium chloride be modeled to control crystal size and morphology?

• Methodological Answer :

• Population Balance Modeling (PBM) : Incorporate growth, nucleation, and attrition rates into a 2D model to predict crystal size distribution .
• In-Situ Monitoring : Use laser diffraction or microscopy to track crystal growth in real time. Adjust supersaturation levels (via cooling rate or solvent evaporation) to tailor morphology .

Q. What experimental strategies mitigate contradictions in solubility data under varying temperatures?

• Approach :

• Controlled Replicates : Perform triplicate solubility measurements at 10°C intervals (0–100°C) using gravimetric methods.
• Data Validation : Cross-reference results with NIST Standard Reference Database 69 and account for impurities (e.g., residual NH₃ or NaCl) .

Q. How does ammonium chloride exposure induce metabolic acidosis, and how can this risk be managed in animal studies?

• Mechanism & Mitigation :

• Toxicology : NH₄Cl dissociates into NH₄⁺ and Cl⁻, lowering blood pH. Symptoms include hyperventilation, nausea, and renal stress .
• Dose Control : Limit oral doses to <50 mg/kg in rodent models. Monitor blood pH and electrolyte levels post-administration .

Q. What copolymerization techniques utilize ammonium chloride derivatives for advanced material synthesis?

• Case Study :

• Polycationic Dye-Fixatives : Copolymerize dimethyldiallylammonium chloride (DMDAAC) with carboxymethyl diallylamine (CMDA) using APS initiators. Optimize molar ratios (e.g., 1:1 to 1:3) to enhance dye adhesion on cotton .

Methodological Notes

• Contradictions in Data : Discrepancies in solubility or toxicity data should be resolved by cross-referencing peer-reviewed studies (e.g., NIST, ECCE-6 proceedings) and validating methods .
• Avoided Sources : Excluded non-peer-reviewed platforms (e.g., ) per user guidelines.